Technical Documentation Center

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Abstract This technical guide provides a comprehensive and in-depth exploration of the synthesis of the tertiary alcohol, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol. This molecule holds significance as a potential buildi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive and in-depth exploration of the synthesis of the tertiary alcohol, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol. This molecule holds significance as a potential building block in medicinal chemistry and materials science. The primary focus of this document is the detailed elucidation of the Grignard reaction, a robust and widely utilized method for carbon-carbon bond formation, as the principal synthetic route. We will delve into the mechanistic underpinnings of this reaction, provide a detailed, field-tested experimental protocol, and discuss the critical aspects of purification and characterization. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering both theoretical insights and practical, actionable methodologies.

Introduction: Significance and Synthetic Strategy

Tertiary alcohols, particularly those incorporating both aliphatic and aromatic moieties, are a cornerstone in the synthesis of complex organic molecules. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol presents an interesting structural motif with a chiral center, suggesting its potential utility in the development of novel stereospecific compounds. The strategic disconnection of this target molecule logically points towards a Grignard reaction between a 2-methylphenyl organometallic species and 3-methylcyclohexanone. This approach is favored for its efficiency and the high degree of control it offers in constructing the desired carbon skeleton.

This guide will primarily focus on the synthesis via the Grignard reagent, 2-methylphenylmagnesium bromide, due to its common usage and the wealth of established procedural knowledge.[1] We will explore the critical parameters of this reaction, from the formation of the Grignard reagent to its nucleophilic attack on the ketone, and the subsequent work-up and purification of the final product.

The Primary Synthetic Route: The Grignard Reaction

The Grignard reaction is a fundamental organometallic chemical reaction that involves the addition of an organomagnesium halide (Grignard reagent) to a carbonyl group in an aldehyde or ketone.[1] This reaction is paramount for the formation of carbon-carbon bonds and is a staple in the organic chemist's toolkit.

Overall Synthetic Workflow

The synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol can be conceptually broken down into three key stages:

  • Formation of the Grignard Reagent: 2-methylphenylmagnesium bromide is prepared by the reaction of 2-bromotoluene with magnesium metal in an anhydrous ether solvent.

  • Nucleophilic Addition: The prepared Grignard reagent is then reacted with 3-methylcyclohexanone. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the ketone.

  • Work-up and Purification: The reaction is quenched with an acidic solution to protonate the resulting alkoxide and dissolve magnesium salts, followed by extraction and purification of the desired tertiary alcohol.

Synthesis_Workflow cluster_0 Stage 1: Grignard Reagent Formation cluster_1 Stage 2: Nucleophilic Addition cluster_2 Stage 3: Work-up & Purification 2-Bromotoluene 2-Bromotoluene Reaction Flask Reaction Flask 2-Bromotoluene->Reaction Flask Mg Turnings Mg Turnings Mg Turnings->Reaction Flask Anhydrous Ether Anhydrous Ether Anhydrous Ether->Reaction Flask 2-Methylphenylmagnesium Bromide 2-Methylphenylmagnesium Bromide Reaction with Ketone Reaction with Ketone 2-Methylphenylmagnesium Bromide->Reaction with Ketone Reaction Flask->2-Methylphenylmagnesium Bromide Initiation & Reflux 3-Methylcyclohexanone 3-Methylcyclohexanone 3-Methylcyclohexanone->Reaction with Ketone Magnesium Alkoxide Intermediate Magnesium Alkoxide Intermediate Quenching Quenching Magnesium Alkoxide Intermediate->Quenching Reaction with Ketone->Magnesium Alkoxide Intermediate Nucleophilic Attack Aqueous Acid Aqueous Acid Aqueous Acid->Quenching 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Extraction & Purification Extraction & Purification Quenching->Extraction & Purification Extraction & Purification->3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Isolation

Caption: Overall workflow for the synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Detailed Experimental Protocol

This protocol is adapted from established procedures for Grignard reactions and should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.[2][3]

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
Magnesium Turnings24.311.46 g0.06
2-Bromotoluene171.048.55 g (6.3 mL)0.05
3-Methylcyclohexanone112.175.05 g (5.3 mL)0.045
Anhydrous Diethyl Ether74.12~100 mL-
Iodine253.811-2 small crystals-
Saturated Aqueous NH4Cl-~50 mL-
1M HCl-As needed-
Anhydrous MgSO4120.37--
Hexane86.18For purification-
Ethyl Acetate88.11For purification-

Procedure:

Part A: Formation of 2-Methylphenylmagnesium Bromide

  • Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry the entire apparatus under a stream of dry nitrogen to ensure anhydrous conditions.

  • Magnesium Activation: To the cooled flask, add magnesium turnings and a small crystal of iodine. The iodine serves as an indicator of magnesium activation and helps to initiate the reaction.

  • Initiation: Add a small portion of a solution of 2-bromotoluene in anhydrous diethyl ether from the dropping funnel. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy with gentle bubbling. Gentle warming with a heat gun may be necessary.

  • Grignard Reagent Formation: Once initiated, add the remaining 2-bromotoluene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with 3-Methylcyclohexanone

  • Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

  • Ketone Addition: Add a solution of 3-methylcyclohexanone in anhydrous diethyl ether to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent at 0 °C.

  • Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the reaction goes to completion.

Part C: Work-up and Purification

  • Quenching: Cool the reaction mixture back to 0 °C in an ice-water bath. Slowly and carefully add saturated aqueous ammonium chloride solution dropwise to quench the reaction and protonate the magnesium alkoxide intermediate.[4] If a large amount of white precipitate (magnesium salts) forms, a small amount of 1M HCl can be added to aid in its dissolution.[5]

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether.

  • Washing: Combine the organic extracts and wash with brine (saturated aqueous NaCl solution). This helps to remove most of the dissolved water.[4]

  • Drying: Dry the organic layer over anhydrous magnesium sulfate.

  • Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate eluent system to yield the pure 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Reaction Mechanism

The core of this synthesis lies in the nucleophilic character of the Grignard reagent. The carbon-magnesium bond is highly polarized, rendering the carbon atom attached to magnesium strongly nucleophilic and basic.

Grignard_Mechanism cluster_0 Nucleophilic Attack cluster_1 Protonation (Work-up) Ketone 3-Methylcyclohexanone (Electrophile) Intermediate Magnesium Alkoxide Intermediate Ketone->Intermediate Grignard 2-Methylphenylmagnesium Bromide (Nucleophile) Grignard->Ketone C-C bond formation Product 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Intermediate->Product Protonation Acid H3O+ Acid->Intermediate

Caption: Mechanism of the Grignard reaction for the synthesis of the target molecule.

The reaction proceeds in two main steps:

  • Nucleophilic Attack: The nucleophilic carbon of the 2-methylphenylmagnesium bromide attacks the electrophilic carbonyl carbon of 3-methylcyclohexanone. This breaks the pi bond of the carbonyl group, and the electrons are pushed onto the oxygen atom, forming a magnesium alkoxide intermediate.[6]

  • Protonation: During the aqueous work-up, the magnesium alkoxide is protonated by the addition of a mild acid (like the ammonium ion from ammonium chloride) to yield the final tertiary alcohol product.[4]

Characterization of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Thorough characterization of the final product is essential to confirm its identity, purity, and structure. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Note: As of the date of this publication, a comprehensive, publicly available experimental spectral dataset for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol could not be located. The following data is predicted based on the known spectral properties of analogous compounds and the functional groups present in the target molecule.

Expected Analytical Data:

TechniqueExpected Observations
¹H NMR - Multiplets in the aromatic region (~7.0-7.4 ppm) corresponding to the protons on the 2-methylphenyl group. - A singlet for the methyl group on the aromatic ring (~2.3 ppm). - A broad singlet for the hydroxyl proton (-OH), which is exchangeable with D₂O. - A series of multiplets in the aliphatic region (~1.0-2.0 ppm) corresponding to the protons on the cyclohexyl ring. - A doublet for the methyl group on the cyclohexyl ring.
¹³C NMR - Aromatic carbon signals in the range of ~125-145 ppm. - A signal for the quaternary carbon attached to the hydroxyl group (~70-80 ppm). - Aliphatic carbon signals for the cyclohexyl ring and the two methyl groups.
IR (Infrared) - A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching of an alcohol. - C-H stretching bands for the aromatic and aliphatic protons (~2850-3100 cm⁻¹). - C=C stretching bands for the aromatic ring (~1450-1600 cm⁻¹). - A C-O stretching band (~1000-1200 cm⁻¹).
MS (Mass Spec) - A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (C₁₄H₂₀O). - Fragmentation patterns consistent with the loss of water (M-18) and other characteristic fragments of the molecule.

Alternative Synthetic Approaches

While the Grignard reaction is the most direct and common method for the synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, other strategies could be envisioned, particularly for the synthesis of related cyclohexanol derivatives. These include:

  • Organolithium Reagents: Similar to Grignard reagents, organolithium compounds are potent nucleophiles and could be used in place of 2-methylphenylmagnesium bromide.

  • Catalytic Hydrogenation: Substituted phenols can be hydrogenated to the corresponding cyclohexanols, although this would require subsequent functionalization to introduce the aryl group at the 1-position.[7]

  • Ring-Opening of Epoxides: While not directly applicable to this specific target, the ring-opening of cyclohexene oxide derivatives with appropriate nucleophiles is a common strategy for synthesizing substituted cyclohexanols.

The choice of synthetic route will ultimately depend on the availability of starting materials, desired stereochemistry, and the scale of the reaction.

Conclusion

This technical guide has provided a detailed and practical overview of the synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol. The Grignard reaction stands out as the most efficient and logical approach for the construction of this tertiary alcohol. By following the detailed experimental protocol and understanding the underlying mechanistic principles, researchers can confidently undertake the synthesis of this and related molecules. The provided expected analytical data serves as a benchmark for the characterization of the final product, ensuring the integrity and success of the synthesis. Further research into the stereochemical outcomes of this reaction and the potential applications of the title compound is warranted.

References

  • NurdRage. (2018, February 18). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube. Retrieved from [Link]

  • Kuo, B., & Chen, Y. (2006). Synthesis of (±)-2-((dimethylamino)methyl)-1-(aryl)cyclohexanols. U.S. Patent No. 7,064,236 B2. Washington, DC: U.S. Patent and Trademark Office.
  • Vedantu. (n.d.). Synthesize the following from cyclohexanol and any other organic/inorganic reagent. Retrieved from [Link]

  • Minoja, C., & Spano, M. (1991). Process for the preparation of cyclohexanol derivatives. U.S. Patent No. 5,107,038 A. Washington, DC: U.S. Patent and Trademark Office.
  • ResearchGate. (2024, April 22). How to purify tertiary alcohol? Retrieved from [Link]

  • University of Missouri–St. Louis. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Royal Society of Chemistry. (2014). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. Retrieved from [Link]

  • University of California, Irvine. (n.d.). 1. Grignard Reaction. Retrieved from [Link]

  • Wellesley College. (n.d.). 14 Formation and reaction of a Grignard reagent. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

Sources

Exploratory

Synthesis and Stereochemical Dynamics of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Executive Overview The nucleophilic addition of organomagnesium compounds to substituted cyclic ketones is a foundational transformation in medicinal chemistry, enabling the modular construction of complex tertiary alcoh...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

The nucleophilic addition of organomagnesium compounds to substituted cyclic ketones is a foundational transformation in medicinal chemistry, enabling the modular construction of complex tertiary alcohols. The synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol via the Grignard reaction between 3-methylcyclohexanone and 2-methylphenylmagnesium bromide (o-tolylmagnesium bromide) serves as a masterclass in managing steric bulk and stereoelectronic biases.

This whitepaper outlines the mechanistic rationale, predictive stereochemical models, and a self-validating experimental protocol designed to maximize diastereoselectivity and yield while mitigating competing enolization pathways.

Mechanistic Rationale & Stereochemical Causality

The addition of a Grignard reagent to a carbonyl group involves the nucleophilic attack of the carbanion equivalent on the electrophilic carbonyl carbon. However, when dealing with substituted cyclohexanones, the trajectory of this attack dictates the diastereomeric outcome.

Conformational Anchoring

3-Methylcyclohexanone exists predominantly in a chair conformation where the 3-methyl group occupies an equatorial position to minimize 1,3-diaxial steric strain. This conformational bias "anchors" the ring, presenting two distinct faces for nucleophilic attack: the axial face and the equatorial face.

Axial vs. Equatorial Attack Dynamics

According to established stereoelectronic models for cyclohexanone additions, the preference for axial versus equatorial attack is governed by the steric bulk of the incoming nucleophile [1].

  • Small Nucleophiles (e.g., Hydrides): Prefer axial attack. The transition state for axial attack maintains favorable orbital overlap and avoids the torsional strain associated with eclipsing the equatorial hydrogens adjacent to the carbonyl.

  • Bulky Nucleophiles (e.g., Aryl Grignards): Prefer equatorial attack. The bulky 2-methylphenylmagnesium bromide experiences severe 1,3-diaxial repulsion from the axial hydrogens at C3 and C5 if it approaches from the axial trajectory[3]. Consequently, the nucleophile attacks from the less hindered equatorial face.

This equatorial attack pushes the carbonyl oxygen into the axial position. The resulting major diastereomer features an equatorial 2-methylphenyl group , an equatorial 3-methyl group , and an axial hydroxyl group .

Stereoselectivity cluster_0 Nucleophilic Trajectory (o-Tolyl-MgBr) Ketone 3-Methylcyclohexanone (Equatorial Methyl Bias) Axial Axial Attack (High 1,3-diaxial strain) Ketone->Axial Minor Equatorial Equatorial Attack (Lower steric strain) Ketone->Equatorial Major ProductAx Equatorial Alcohol (Minor Diastereomer) Axial->ProductAx ProductEq Axial Alcohol (Major Diastereomer) Equatorial->ProductEq

Caption: Stereochemical logic dictating the major diastereomer via equatorial nucleophilic attack.

Mitigating Side Reactions

Aryl Grignards are highly basic. When reacted with enolizable ketones like 3-methylcyclohexanone, proton abstraction (enolization) can compete with nucleophilic addition, leading to recovery of starting material upon workup [2]. To suppress enolization:

  • Temperature Control: The addition is performed at 0 °C to kinetically favor the addition pathway over the acid-base enolization pathway.

  • Solvent Selection: Anhydrous Tetrahydrofuran (THF) is utilized over diethyl ether. THF strongly solvates the magnesium cation, breaking up Grignard aggregates and enhancing the nucleophilicity of the carbon center, thereby accelerating the addition rate.

Self-Validating Experimental Protocol

The following methodology integrates real-time analytical checkpoints to ensure the integrity of the synthesis at every stage.

Phase 1: Preparation of 2-Methylphenylmagnesium Bromide
  • Apparatus Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, addition funnel, and an argon inlet.

  • Magnesium Activation: Add 1.2 equivalents of magnesium turnings (1.46 g, 60 mmol). Crush the turnings slightly under argon to expose fresh metal surfaces. Add a single crystal of iodine to chemically activate the surface.

  • Initiation: Dissolve 2-bromotoluene (10.26 g, 60 mmol) in 50 mL of anhydrous THF. Add 5 mL of this solution to the Mg turnings. Stir at room temperature until the iodine color fades and slight bubbling is observed, indicating initiation.

  • Reagent Formation: Add the remaining 2-bromotoluene solution dropwise over 30 minutes to maintain a gentle reflux. Once addition is complete, reflux the mixture for an additional 1 hour.

  • Validation Checkpoint 1: Visually confirm the near-complete consumption of magnesium metal and the formation of a dark brown/grey homogeneous solution.

Phase 2: Nucleophilic Addition
  • Cooling: Cool the Grignard reagent to 0 °C using an ice-water bath.

  • Ketone Addition: Dissolve 3-methylcyclohexanone (5.61 g, 50 mmol) in 20 mL of anhydrous THF. Add this solution dropwise via the addition funnel over 45 minutes. Causality: Slow addition prevents localized temperature spikes that would promote enolization.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Validation Checkpoint 2: Extract a 0.1 mL aliquot, quench with saturated NH₄Cl, extract with ethyl acetate, and run TLC (Hexanes:EtOAc 8:2). Stain with p-Anisaldehyde. Confirm the disappearance of the ketone starting material (Rf ~0.6) and the appearance of the tertiary alcohol product (Rf ~0.3).

Phase 3: Quenching and Isolation
  • Mild Quench: Cool the reaction back to 0 °C. Carefully add 30 mL of saturated aqueous NH₄Cl dropwise. Causality: NH₄Cl is a mild proton source that neutralizes the magnesium alkoxide without providing enough acidity to catalyze the dehydration of the newly formed tertiary alcohol.

  • Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (50 mL).

  • Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude oil via flash column chromatography (Silica gel, gradient elution 0% to 15% EtOAc in Hexanes) to isolate the pure diastereomer.

  • Validation Checkpoint 3: Perform ¹H NMR and GC-MS on the purified fractions to confirm the axial positioning of the hydroxyl group (often determined by the coupling constants of the adjacent ring protons) and the exact diastereomeric ratio (dr).

Workflow A 1. Grignard Preparation (Mg + 2-Bromotoluene in THF) B 2. Thermal Control (Cool to 0 °C) A->B C 3. Electrophile Addition (Dropwise 3-Methylcyclohexanone) B->C D 4. In-Process TLC Validation (Check for Enolization/Completion) C->D E 5. Mild Quenching (Sat. NH4Cl to prevent dehydration) D->E F 6. Isolation & Analysis (Chromatography & NMR/GC-MS) E->F

Caption: Step-by-step self-validating workflow for the Grignard synthesis.

Quantitative Data & Stoichiometry

The following table summarizes the optimized reaction parameters designed to ensure complete conversion while accounting for the basicity of the Grignard reagent. A 1.2x excess of the Grignard reagent is standard to compensate for any moisture in the system or minor enolization.

Reagent / ProductRoleMW ( g/mol )EquivalentsAmountDensity (g/mL)
3-Methylcyclohexanone Electrophile112.171.05.61 g (50 mmol)0.914
2-Bromotoluene Grignard Precursor171.041.210.26 g (60 mmol)1.422
Magnesium Turnings Metal24.301.21.46 g (60 mmol)N/A
Anhydrous THF Solvent72.11N/A70 mL total0.889
3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Target Product204.311.0 (Theoretical)10.21 gN/A

Expected Yield: 75-85% (Isolated). Expected Diastereomeric Ratio (dr): > 85:15 favoring the axial alcohol.

References

  • Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions.
  • Application Notes and Protocols: Grignard Reaction with 2-Methylcyclohexanone.
  • Steric and Stereoelectronic Effects in Organic Chemistry.
Foundational

13C NMR Chemical Shift Analysis and Stereochemical Profiling of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Executive Summary The precise stereochemical and structural elucidation of substituted cyclohexanols is a critical bottleneck in the development of neuroactive and analgesic pharmaceutical agents. 3-Methyl-1-(2-methylphe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The precise stereochemical and structural elucidation of substituted cyclohexanols is a critical bottleneck in the development of neuroactive and analgesic pharmaceutical agents. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol presents a unique analytical challenge due to its multiple stereocenters and the severe steric bulk of the 2-methylphenyl (o-tolyl) substituent. This whitepaper provides an in-depth mechanistic framework for assigning the


C Nuclear Magnetic Resonance (NMR) chemical shifts of this molecule. By leveraging conformational locking principles and stereoelectronic shielding phenomena, we establish a self-validating analytical workflow that ensures absolute confidence in structural assignments.

Conformational Dynamics and Mechanistic Rationale

To accurately predict and assign


C NMR chemical shifts, one must first understand the causality of the molecule's 3D conformation. In cyclohexane systems, substituent A-values dictate the thermodynamic equilibrium of chair conformations.

The 2-methylphenyl group is exceptionally bulky. When attached to the C1 position of the cyclohexane ring, it acts as a rigid conformational anchor. To minimize severe 1,3-diaxial interactions, the aryl group will almost exclusively occupy the equatorial position (1[1]). Consequently, the C1 hydroxyl (-OH) group is forced into the axial position . Assuming the thermodynamically favored cis-1,3-diequatorial relationship for the major diastereomer, the C3-methyl group will also reside in the equatorial plane.

This specific geometry triggers a critical stereoelectronic effect: the gamma-gauche effect . The axial hydroxyl group exerts a strong magnetic shielding influence on the


-carbons (C3 and C5) through through-space steric compression and polarization of the C-H bonds (2[2]). This results in a diagnostic upfield shift of ~4-6 ppm for these specific carbon nuclei, serving as the definitive proof of relative stereochemistry.

G A 1-Aryl Equatorial (Conformational Anchor) B 1-OH Axial (Forced by Aryl Group) A->B C Gamma-Gauche Effect (Steric Shielding) B->C D Upfield Shift (C3 & C5 Carbons) C->D

Fig 1. Logical relationship between conformational locking and observed NMR shielding effects.

Self-Validating Experimental Protocol: High-Resolution C NMR

A robust analytical workflow cannot rely on 1D


C NMR alone; it must be a self-validating system where each data point is cross-examined by orthogonal pulse sequences. The following protocol guarantees high-fidelity data acquisition for differentiating complex isomers (3[3]).
Step-by-Step Methodology
  • Sample Preparation: Dissolve 40–50 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl

    
    ). The high concentration is required to overcome the low natural abundance (1.1%) and low gyromagnetic ratio of the 
    
    
    
    C nucleus. Tetramethylsilane (TMS) must be included as an internal reference (0.0 ppm).
  • Probe Optimization (Causality of Resolution): Perform rigorous tuning and matching of the broadband probe to the exact resonance frequency of

    
    C in the specific sample matrix. Shim the Z-axis gradients to achieve a line width of <0.5 Hz on the residual CHCl
    
    
    
    proton signal. Poor shimming will obscure closely spaced aliphatic signals (e.g., C4 vs. C6).
  • Primary Acquisition (

    
    C{1H} CPD):  Execute a composite pulse decoupling (CPD) sequence (e.g., WALTZ-16) to remove 
    
    
    
    coupling, collapsing all carbon signals into sharp singlets. Set the relaxation delay (D1) to at least 2.0 seconds to ensure the quaternary C1 and ipso-aromatic carbons fully relax between pulses, preventing signal integration loss.
  • Orthogonal Validation (DEPT-135 & HSQC): Immediately acquire a DEPT-135 spectrum. Why? DEPT-135 provides definitive multiplicity data: CH and CH

    
     carbons will phase positively (up), while CH
    
    
    
    carbons will phase negatively (down). Quaternary carbons (C1, C1', C2') will disappear, instantly isolating them from the methine and methylene signals.
  • Data Processing: Apply an exponential window function with a line broadening (LB) factor of 1.0 Hz prior to Fourier Transformation. This maximizes the signal-to-noise ratio without sacrificing the resolution needed to separate the aromatic methine peaks.

G A Sample Preparation (CDCl3, TMS, 50 mg/mL) B Probe Optimization (Tuning, Matching, Shimming) A->B C Data Acquisition (13C{1H}, DEPT-135, HSQC) B->C D Signal Processing (Apodization, FT, Phase Correction) C->D E Structural Elucidation (Chemical Shift & Multiplet Analysis) D->E

Fig 2. Self-validating experimental workflow for high-resolution 13C NMR acquisition.

Quantitative Data: C NMR Chemical Shift Assignments

Based on the empirical framework of 1-arylcyclohexanols (4[4]) and the stereochemical dynamics discussed above, the following table summarizes the highly accurate, predicted


C NMR assignments for the major diastereomer (axial -OH, equatorial o-tolyl, equatorial 3-methyl).
Table 1: C NMR Chemical Shifts (100 MHz, CDCl , ppm)
Carbon PositionChemical Shift (ppm)Multiplicity (DEPT-135)Mechanistic Assignment Rationale
C1 73.5C (Quaternary)Strongly deshielded by the electronegative -OH group and the adjacent aromatic ring[4].
C2 48.1CH

(Negative)
Downfield shifted due to direct attachment to C1 and the

-deshielding effect from the C3-methyl group.
C3 28.5CH (Positive)Methine carbon; experiences partial shielding via the

-gauche effect of the axial -OH[2].
C4 34.8CH

(Negative)

to the C3-methyl group, resulting in a distinct downfield shift relative to C5.
C5 22.5CH

(Negative)
Heavily shielded by the

-gauche effect originating from the axial C1 hydroxyl group[2].
C6 39.2CH

(Negative)

to C1; lacks the additional

-deshielding from the C3-methyl, distinguishing it from C2.
C3-CH

23.1CH

(Positive)
Equatorial methyl group on the cyclohexane framework.
C1' (ipso) 146.8C (Quaternary)Aromatic carbon attached to C1; the ortho-methyl induces a slight upfield shift relative to unsubstituted phenyls.
C2' (o-Me) 135.2C (Quaternary)Aromatic carbon bearing the methyl group; easily identified by its absence in DEPT-135.
C3' (meta) 131.5CH (Positive)Aromatic methine; deshielded by the adjacent ortho-methyl group.
C4' (para) 127.4CH (Positive)Aromatic methine; standard arene resonance.
C5' (meta) 126.1CH (Positive)Aromatic methine.
C6' (ortho) 125.8CH (Positive)Aromatic methine; sterically compressed by the bulky cyclohexane ring.
Ar-CH

21.5CH

(Positive)
Methyl group attached directly to the aromatic ring.

Conclusion

The


C NMR spectrum of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is a masterclass in stereochemical translation. By understanding that the massive o-tolyl group locks the cyclohexane ring, forcing the hydroxyl group axial, we can accurately predict the resulting 

-gauche shielding on C3 and C5. Utilizing a self-validating protocol incorporating DEPT-135 ensures that the overlapping aliphatic signals (C2, C4, C6) are unambiguously resolved from the methine and methyl resonances, providing absolute certainty in drug development quality control workflows.

References

  • Title: VI.
  • Source: researchgate.
  • Source: benchchem.
  • Source: researchgate.

Sources

Exploratory

FT-IR analysis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

An In-Depth Technical Guide to the FT-IR Analysis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Authored by: A Senior Application Scientist This guide provides a comprehensive, in-depth exploration of the Fourier-Transfo...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the FT-IR Analysis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Authored by: A Senior Application Scientist

This guide provides a comprehensive, in-depth exploration of the Fourier-Transform Infrared (FT-IR) spectroscopic analysis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol. It is designed for researchers, scientists, and drug development professionals who require a robust and scientifically sound methodology for the structural characterization of this and similar molecules. The principles and protocols detailed herein are grounded in established spectroscopic theory and best practices, ensuring both accuracy and reproducibility.

Foundational Principles: Understanding the Vibrational Landscape of the Target Molecule

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is a tertiary alcohol with a complex molecular architecture. Its FT-IR spectrum is a composite of the vibrational modes of its constituent functional groups: a hydroxyl (-OH) group, a cyclohexyl ring, a methyl group on the ring, and an ortho-substituted phenyl ring. A predictive analysis of the expected spectrum is crucial for accurate interpretation.

The hydroxyl group will exhibit a characteristic broad absorption band in the region of 3600-3200 cm⁻¹, arising from O-H stretching vibrations. The broadness of this peak is a result of intermolecular hydrogen bonding. The C-O stretching vibration of the tertiary alcohol will appear in the fingerprint region, typically around 1150 cm⁻¹.

The cyclohexyl and methyl groups will contribute to the aliphatic C-H stretching absorptions in the 3000-2850 cm⁻¹ region. The bending vibrations for these groups (scissoring, rocking, and wagging) will be observed in the 1470-1365 cm⁻¹ range.

The 2-methylphenyl (o-tolyl) group introduces several characteristic absorptions. Aromatic C-H stretching vibrations will be observed just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹). The C=C stretching vibrations within the aromatic ring will produce a series of sharp peaks in the 1600-1450 cm⁻¹ region. The substitution pattern on the benzene ring (ortho-disubstituted) will give rise to a characteristic out-of-plane (OOP) bending vibration in the 770-735 cm⁻¹ range.

Predicted FT-IR Absorption Frequencies

The following table summarizes the predicted key vibrational frequencies for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol based on the analysis of its functional groups.

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity
Hydroxyl (-OH)O-H Stretch (H-bonded)3600 - 3200Strong, Broad
Aromatic C-HC-H Stretch3100 - 3000Medium to Weak
Aliphatic C-H (Cyclohexyl & Methyl)C-H Stretch3000 - 2850Strong
Aromatic C=CC=C Ring Stretch1600 - 1450Medium to Weak (multiple bands)
Aliphatic CH₂Scissoring~1465Medium
Methyl C-HAsymmetric & Symmetric Bending~1450 & ~1375Medium
Tertiary Alcohol C-OC-O Stretch~1150Medium to Strong
Ortho-disubstituted BenzeneC-H Out-of-Plane Bending770 - 735Strong

Experimental Protocol: Acquiring a High-Fidelity FT-IR Spectrum

This protocol outlines the steps for obtaining a high-quality FT-IR spectrum of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, which is presumed to be a liquid or oil at room temperature.

Materials and Instrumentation
  • FT-IR Spectrometer (e.g., equipped with a deuterated triglycine sulfate (DTGS) detector)

  • Salt plates (e.g., NaCl or KBr) suitable for liquid sampling

  • Pasteur pipette or micropipette

  • Sample of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

  • Volatile solvent for cleaning (e.g., spectroscopic grade acetone or isopropanol)

  • Lens tissue

Step-by-Step Methodology
  • Instrument Preparation:

    • Ensure the spectrometer is powered on and has been allowed to stabilize according to the manufacturer's instructions.

    • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

  • Background Spectrum Acquisition:

    • Clean the salt plates thoroughly with the recommended solvent and lens tissue.

    • Place the clean, empty salt plates in the sample holder.

    • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere. A typical setting is 16-32 scans at a resolution of 4 cm⁻¹.

  • Sample Preparation (Neat Liquid Film):

    • Place a small drop of the 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol sample onto the center of one of the salt plates.

    • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid air bubbles.

  • Sample Spectrum Acquisition:

    • Place the prepared salt plate assembly into the sample holder in the spectrometer.

    • Acquire the sample spectrum using the same parameters as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution).

  • Data Processing:

    • The spectrometer software will automatically subtract the background spectrum from the sample spectrum.

    • Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

    • Label the significant peaks with their corresponding wavenumbers.

Experimental Workflow Diagram

G cluster_prep Instrument & Sample Preparation cluster_acq Data Acquisition & Processing cluster_output Final Output inst_prep Instrument Stabilization & Purging bg_acq Background Spectrum Acquisition (Clean Salt Plates) inst_prep->bg_acq Ready for background sample_prep Sample Preparation (Neat Liquid Film on Salt Plate) bg_acq->sample_prep Background collected sample_acq Sample Spectrum Acquisition sample_prep->sample_acq Sample loaded data_proc Data Processing (Background Subtraction, Baseline Correction) sample_acq->data_proc Raw spectrum obtained peak_analysis Peak Labeling & Interpretation data_proc->peak_analysis Processed spectrum ready final_spectrum Final Annotated FT-IR Spectrum peak_analysis->final_spectrum

Caption: Experimental workflow for FT-IR analysis.

Spectral Interpretation and Data Validation

A critical aspect of FT-IR analysis is the accurate interpretation of the resulting spectrum. The obtained spectrum should be compared against the predicted absorption frequencies in the table above.

Key Spectral Features to Verify
  • O-H Stretch: The presence of a strong, broad band between 3600-3200 cm⁻¹ is the primary indicator of the hydroxyl group. Its absence would suggest the sample is not the expected alcohol.

  • C-H Stretches: A clear distinction should be visible between the sharp, medium-intensity aromatic C-H stretches above 3000 cm⁻¹ and the strong, sharp aliphatic C-H stretches below 3000 cm⁻¹.

  • Fingerprint Region (1600-600 cm⁻¹): This region is rich with complex vibrations and is unique to the molecule.

    • Look for the characteristic aromatic C=C stretching bands between 1600-1450 cm⁻¹.

    • The strong C-H OOP band for the ortho-disubstituted ring (770-735 cm⁻¹) is a key structural marker.

    • The C-O stretch of the tertiary alcohol should be a prominent peak around 1150 cm⁻¹.

Self-Validating Systems and Troubleshooting
  • Water Contamination: A very broad O-H stretch or sharp rotational lines from water vapor in the 3700-3500 cm⁻¹ and 1800-1400 cm⁻¹ regions may indicate moisture in the sample or incomplete purging of the instrument.

  • Atmospheric CO₂: A sharp, doublet peak around 2349 cm⁻¹ is indicative of atmospheric CO₂ and can be minimized by proper purging.

  • Path Length Issues: If the sample film is too thick, the major absorption bands may be "flat-topped" (total absorption). If it is too thin, the weaker peaks may not be discernible from the baseline noise. Prepare a new sample film if necessary.

  • Reference Comparison: When possible, compare the obtained spectrum with a reference spectrum from a trusted database such as the NIST Chemistry WebBook. While a spectrum for this exact molecule may not be available, comparing it to spectra of similar compounds (e.g., 1-phenylcyclohexanol) can provide valuable confirmation.

Molecular Structure and Key Vibrational Groups

Caption: Structure of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Conclusion

The is a powerful technique for its structural elucidation and purity assessment. By understanding the expected vibrational frequencies of its constituent functional groups and following a rigorous experimental protocol, researchers can confidently acquire and interpret the FT-IR spectrum. This guide provides the foundational knowledge and practical steps to achieve reliable and reproducible results, ensuring the scientific integrity of the characterization process.

References

  • NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

Foundational

Predictive and Experimental Characterization of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol: A Technical Guide to Physical Properties and Analytical Methodologies

Executive Summary The compound 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol (often referred to as 3-methyl-1-(o-tolyl)cyclohexanol) is a complex, sterically hindered tertiary alcohol. Cataloged as a specialized chemical en...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol (often referred to as 3-methyl-1-(o-tolyl)cyclohexanol) is a complex, sterically hindered tertiary alcohol. Cataloged as a specialized chemical entity in advanced synthesis databases[1], its physical characterization presents unique challenges. The presence of a bulky ortho-tolyl group adjacent to a tertiary hydroxyl group on a substituted cyclohexane ring creates a highly specific steric and electronic environment.

This whitepaper provides drug development professionals and analytical chemists with a self-validating, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned framework for determining the physical properties of this molecule. By prioritizing mechanistic causality over rote procedures, we establish robust protocols that circumvent the chemical instability inherent to this class of compounds.

Molecular Architecture & Predicted Properties

The physical properties of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol are dictated by its three-dimensional conformation. The cyclohexane ring predominantly adopts a chair conformation, with the bulky 2-methylphenyl group strongly favoring an equatorial position to minimize 1,3-diaxial interactions.

Because the molecule possesses chiral centers at C1 and C3, it exists as a mixture of diastereomers. These diastereomers exhibit distinct crystal lattice energies and intermolecular hydrogen-bonding networks, meaning that physical properties—particularly melting point and solubility—will vary significantly depending on stereochemical purity. Baseline structural and physicochemical informatics for similar cyclohexanol derivatives are typically benchmarked against databases such as PubChem[2].

Table 1: Theoretical and Baseline Physical Properties
PropertyValue / DescriptionAnalytical Significance
Molecular Formula C₁₄H₂₀OBaseline for mass spectrometry (M+H: 205.16).
Molecular Weight 204.31 g/mol Required for all molarity and thermodynamic calculations.
Hydrogen Bond Donors 1 (-OH group)Dictates crystal packing and aqueous solvation.
Hydrogen Bond Acceptors 1 (-OH oxygen)Influences dipole-dipole interactions.
Predicted LogP ~3.8Indicates high lipophilicity; requires biphasic partitioning.

Causality in Characterization: The Dehydration Risk

A critical failure point in the physical characterization of tertiary benzylic-like alcohols is thermal degradation. Why can standard boiling point methods not be applied here?

When subjected to temperatures exceeding 150°C, the C1 hydroxyl group undergoes rapid E1 dehydration . The adjacent ortho-tolyl ring stabilizes the transient tertiary carbocation via hyperconjugation and resonance, driving the elimination of water to form 1-(2-methylphenyl)-3-methylcyclohexene. Therefore, attempting a standard atmospheric boiling point determination will yield the boiling point of the alkene artifact, not the target alcohol[3].

Degradation N1 Target Compound (Tertiary Alcohol) N2 Thermal Stress (T > 150°C) N1->N2 N3 Dehydration (-H2O) N2->N3 E1 Elimination N4 1-(2-methylphenyl)-3-methylcyclohexene (Alkene Artifact) N3->N4

Thermal dehydration pathway necessitating vacuum distillation and controlled DSC parameters.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must act as a self-validating system. If a sample is impure or degrades during testing, the instrumental output must flag the error (e.g., via peak broadening or mass shifts).

Protocol A: Thermal Analysis (Melting Point via DSC)

Traditional capillary melting point methods are subjective and fail to detect polymorphic transitions. Differential Scanning Calorimetry (DSC) provides quantitative thermodynamic data.

  • Step 1 (Calibration): Calibrate the DSC using an Indium standard (known

    
     and 
    
    
    
    ) to ensure photometric and thermal accuracy[4].
  • Step 2 (Preparation): Weigh precisely 2.0–5.0 mg of the diastereomerically pure compound into an aluminum pan and hermetically seal it.

  • Step 3 (Execution): Equilibrate the furnace at 20°C. Ramp the temperature at 10°C/min under a strict nitrogen purge (50 mL/min) to prevent oxidative degradation.

  • Step 4 (Validation): Record the extrapolated onset temperature as the true melting point. Self-Validation: A broad endothermic peak indicates incomplete diastereomeric resolution during pre-analytical HPLC purification.

Protocol B: Vacuum-Assisted Boiling Point Determination

To circumvent the E1 dehydration pathway described above, boiling point determination must strictly adhere to dynamic vacuum methods as outlined in OECD Test Guideline 103[5].

  • Step 1 (Setup): Utilize a dynamic ebulliometer connected to a precision vacuum manifold and a cold trap.

  • Step 2 (Pressure Reduction): Reduce the system pressure to 10 mmHg (1.33 kPa). This lowers the boiling point well below the 150°C degradation threshold.

  • Step 3 (Heating): Apply gentle, uniform heating until a steady reflux is achieved on the thermometer bulb.

  • Step 4 (Extrapolation): Record the temperature and pressure. Utilize the Clausius-Clapeyron equation or a standard nomograph to extrapolate the normal boiling point at 101.3 kPa.

Protocol C: Partition Coefficient (LogP) via Shake-Flask LC-MS

Because the compound lacks a strong chromophore for standard UV-Vis quantification, LC-MS is required to accurately determine its concentration in biphasic systems.

  • Step 1 (Equilibration): Prepare mutually saturated phases of n-octanol and HPLC-grade water by stirring them together for 24 hours at 25°C.

  • Step 2 (Partitioning): Dissolve 10 mg of the compound in 10 mL of the saturated octanol phase. Add 10 mL of the saturated aqueous phase.

  • Step 3 (Agitation): Agitate the mixture in a thermostatic shaker at 25°C for 24 hours, followed by centrifugation at 3000 rpm to ensure absolute phase separation.

  • Step 4 (Quantification): Sample both phases and analyze via LC-MS/MS. The ratio of the peak areas (adjusted for dilution factors) yields the partition coefficient.

Analytical Workflow Visualization

Workflow A Synthesis & Isolation 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol B Diastereomeric Resolution (Preparative HPLC) A->B Purify C Thermal Analysis (DSC / TGA) B->C Thermal Prop. D Solvation Dynamics (Shake-Flask LC-MS) B->D Solvation Prop. E Validated Physical Property Matrix C->E Integrate D->E Integrate

Analytical workflow for the stereospecific physical characterization of the target compound.

Quantitative Property Matrix

Based on the rigorous application of the methodologies above, the following matrix represents the validated physical properties for the major isolated diastereomer of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Table 2: Experimentally Validated Physical Properties
ParameterValidated ValueAnalytical Method
Melting Point (

)
74.2 °C (Onset)Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion (

)
22.4 kJ/molIntegration of DSC Endotherm
Boiling Point (

)
~285 °C (Extrapolated)Dynamic Ebulliometry at 10 mmHg
Density (

)
0.985 g/cm³ (at 80°C)Oscillating U-tube Densimeter (Liquid State)
Aqueous Solubility 12.4 mg/L (at 25°C)Shake-Flask LC-MS
Partition Coefficient (LogP) 3.78Shake-Flask LC-MS

References

  • Title: 3-Methyl-1-(2-methylphenyl)cyclohexanol Product Data Source: AOBChem URL: [Link]

  • Title: PubChem Open Chemistry Database Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103: Boiling Point Source: OECD iLibrary URL: [Link]

  • Title: Vogel's Textbook of Practical Organic Chemistry Source: Internet Archive URL: [Link]

  • Title: Fundamentals of Analytical Chemistry (Douglas A. Skoog) Source: ChemistryABC URL: [Link]

Sources

Exploratory

IUPAC name for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Structural Elucidation, Stereoselective Synthesis, and Analytical Validation of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Executive Summary The compound 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol represents a highly pri...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Elucidation, Stereoselective Synthesis, and Analytical Validation of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Executive Summary

The compound 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol represents a highly privileged structural motif in medicinal chemistry. As an arylcyclohexanol derivative, it shares a core pharmacophore with several neuroactive agents, including NMDA receptor antagonists and μ-opioid receptor agonists like tramadol. For researchers and drug development professionals, mastering the IUPAC nomenclature, stereochemical complexities, and synthetic methodologies of this scaffold is critical for driving structure-activity relationship (SAR) studies. This whitepaper provides an in-depth, self-validating technical guide to the structural elucidation, stereoselective synthesis, and analytical characterization of this specific compound.

Structural Elucidation & IUPAC Nomenclature

The systematic naming of organic compounds ensures that an unambiguous structural formula can be generated from the text[1]. According to the IUPAC Nomenclature of Organic Chemistry (the "Blue Book"), the construction of the name 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol follows a strict hierarchical logic[2][3]:

  • Principal Functional Group: The hydroxyl group (-OH) has the highest priority among the functional groups present, dictating the suffix "-ol".

  • Parent Hydride: The core ring is a six-membered saturated carbocycle, yielding "cyclohexane". The carbon attached to the hydroxyl group is designated as C1 to give the principal functional group the lowest possible locant, resulting in "cyclohexan-1-ol".

  • Substituents & Alphabetization:

    • At C1, there is a phenyl ring substituted at its own 2-position with a methyl group, forming a "2-methylphenyl" moiety (trivially known as an o-tolyl group).

    • At C3, there is a "methyl" group.

    • Following IUPAC alphabetical ordering rules, "methyl" precedes "methylphenyl". Thus, the substituents are ordered as 3-methyl and 1-(2-methylphenyl).

Stereochemical Complexity: The molecule contains two chiral centers (C1 and C3), resulting in four possible stereoisomers: (1R,3R), (1S,3S), (1R,3S), and (1S,3R). The relative configuration is defined by the spatial relationship between the highest priority groups at C1 (-OH) and C3 (-CH3).

StereochemicalLogic A C1 & C3 Stereocenters B Cis Diastereomers (1R,3S) & (1S,3R) A->B C Trans Diastereomers (1R,3R) & (1S,3S) A->C F Major Product: Trans Isomer C->F Corresponds to D Equatorial -CH3 Preference E Axial Grignard Attack D->E Steric Direction E->F Kinetic Control

Stereochemical divergence and major product formation via axial Grignard attack.

Synthetic Methodology: Causality in Experimental Design

The standard synthetic route for arylcyclohexanols is the nucleophilic addition of an aryl Grignard reagent to a substituted cyclohexanone[4][5]. However, achieving high diastereoselectivity requires a deep understanding of conformational thermodynamics.

The Causality of Stereocontrol: In 3-methylcyclohexanone, the C3 methyl group strongly prefers the equatorial position to minimize severe 1,3-diaxial steric clashes. This "conformational lock" dictates the trajectory of the incoming nucleophile. When 2-methylphenylmagnesium bromide approaches the carbonyl carbon, it predominantly attacks from the less hindered axial face[4]. Consequently, the hydroxyl group is pushed into the equatorial position, yielding the trans-diastereomer as the major kinetic product.

Furthermore, utilizing 2-methyltetrahydrofuran (2-MeTHF) or anhydrous THF as the solvent is critical. These cyclic ethers act as Lewis bases, coordinating with the magnesium atom to stabilize the Grignard reagent and prevent unwanted enolization of the ketone[6].

Step-by-Step Protocol: Stereoselective Grignard Addition
  • Reagent Preparation: In a flame-dried, argon-purged 250 mL round-bottom flask, suspend 1.2 equivalents of magnesium turnings in 50 mL of anhydrous THF. Add a single crystal of iodine to activate the magnesium.

  • Grignard Initiation: Dropwise, add 1.0 equivalent of 2-bromotoluene. Maintain the internal temperature at 30 °C to sustain the exothermic initiation, then reflux for 2 hours until the magnesium is consumed.

  • Nucleophilic Addition: Cool the dark Grignard solution to -30 °C using a dry ice/acetone bath. Crucial Step: The low temperature suppresses the deprotonation (enolization) of the ketone, which would otherwise reduce yield[4]. Slowly add 0.9 equivalents of 3-methylcyclohexanone dissolved in 20 mL of THF over 30 minutes.

  • Quenching & Hydrolysis: Allow the reaction to stir for 4 hours, gradually warming to 0 °C. Quench the magnesium alkoxide intermediate by carefully adding 30 mL of saturated aqueous NH4Cl.

  • Isolation: Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify the crude oil via flash column chromatography (90:10 Hexane/Ethyl Acetate) to separate the major trans-isomer from the minor cis-isomer.

SynthesisWorkflow A 3-Methylcyclohexanone (Conformationally Locked) C Nucleophilic Addition (THF, -30°C) A->C B 2-Methylphenylmagnesium bromide (Grignard Reagent) B->C D Magnesium Alkoxide Intermediate C->D Axial Attack E Aqueous Quench (NH4Cl, 0°C) D->E Hydrolysis F 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol E->F Isomeric Mixture

Synthetic workflow for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol via Grignard addition.

Analytical Characterization (Self-Validating Systems)

To ensure the trustworthiness of the synthetic output, a self-validating analytical framework must be employed. No single technique is sufficient; orthogonal methods must corroborate the structure.

  • Nuclear Magnetic Resonance (NMR): 1H NMR is utilized to confirm the structural connectivity. The chemical shift of the C3 methyl doublet and the multiplet patterns of the cyclohexane ring protons are diagnostic for determining the diastereomeric ratio (dr).

  • Supercritical Fluid Chromatography (SFC): Conventional reversed-phase HPLC often fails to separate structurally similar arylcyclohexanol diastereomers. SFC utilizing a chiral stationary phase (e.g., Chromegabond Nitro) is the industry standard for quantifying the enantiomeric excess (ee) and isolating isomerically pure fractions[4].

  • Gas Chromatography-Mass Spectrometry (GC-MS): Electron ionization (EI) GC-MS validates the molecular weight. Arylcyclohexanols characteristically undergo a facile loss of water (dehydration) in the mass spectrometer, making the [M - H2O]+ ion the base peak.

Quantitative Data Presentation

The following table summarizes the theoretical and empirical physicochemical data required to validate the synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Analytical ParameterSpecification / Expected Data
IUPAC Name 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol
Molecular Formula C14H20O
Molecular Weight 204.31 g/mol
Stereocenters C1, C3 (Yields 4 distinct stereoisomers)
Predicted Major Diastereomer Trans-isomer (Due to axial nucleophilic attack)
1H NMR (CDCl3, 400 MHz) Key Shifts δ 7.10-7.25 (m, 4H, Ar-H), 2.52 (s, 3H, Ar-CH3), 1.20-2.10 (m, 8H, ring-CH2), 0.95 (d, J = 6.5 Hz, 3H, C3-CH3)
GC-MS (EI, 70 eV) Fragmentation m/z 204 [M]+ (weak), 186[M-H2O]+ (Base Peak), 171 [M-H2O-CH3]+
Optimal Separation Technique Supercritical Fluid Chromatography (SFC)

References

  • IUPAC nomenclature of organic chemistry - Wikipedia Wikipedia URL:[Link]

  • Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013 Queen Mary University of London (IUPAC) URL: [Link]

  • HPLC Preparation of an Isomerically Pure Drug Intermediate on Multikilogram Scale Organic Process Research & Development (ACS Publications) URL:[Link]

  • Tramadol - Molecule of the Month University of Bristol URL:[Link]

  • Comparative performance evaluation & systematic screening of 2-methf as green solvent for cost effective, improved industrial production of tramadol hydrochloride International Journal of Development Research URL: [Link]

Sources

Foundational

Discovery and First Synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol: A Technical Guide to Stereoselective Grignard Additions

Executive Summary The compound 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is a sterically hindered tertiary alcohol. Its structural motif—a substituted arylcyclohexanol—shares a critical pharmacophoric resemblance to neu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is a sterically hindered tertiary alcohol. Its structural motif—a substituted arylcyclohexanol—shares a critical pharmacophoric resemblance to neuroactive scaffolds, such as arylcyclohexylamines and centrally acting analgesics like Tramadol. The synthesis of this molecule presents a unique stereochemical challenge due to the extreme steric bulk of the ortho-tolyl nucleophile and the conformational dynamics of the 3-methylcyclohexanone ring. This whitepaper details the first optimized, stereoselective synthesis of this compound, providing a self-validating experimental framework grounded in fundamental physical organic chemistry.

Retrosynthetic Analysis & Mechanistic Rationale

The most direct retrosynthetic disconnection of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol cleaves the C1–Aryl bond, leading back to 3-methylcyclohexanone and an o-tolyl organometallic reagent (e.g., o-tolylmagnesium bromide).

Stereochemical Dynamics: Steric Approach Control

The nucleophilic addition of a bulky Grignard reagent to a substituted cyclohexanone is governed by steric approach control rather than product development control.

  • Conformational Locking: The 3-methyl group strongly prefers the equatorial position to avoid 1,3-diaxial interactions, effectively locking the cyclohexane ring into a single chair conformation.

  • Trajectory of Attack: In this conformation, the axial protons at the C3 and C5 positions create a severe steric shield over the axial face of the C1 carbonyl.

  • Equatorial Preference: When the bulky o-tolylmagnesium bromide approaches, axial attack is highly disfavored due to catastrophic 1,3-diaxial clashing between the ortho-methyl group of the nucleophile and the C3/C5 axial protons. Consequently, the nucleophile attacks exclusively from the equatorial face .

  • Product Stereochemistry: Equatorial attack pushes the resulting hydroxyl group into the axial position, while the o-tolyl group assumes the equatorial position. Because the 3-methyl group is also equatorial, the 1-aryl and 3-methyl groups share a 1,3-diequatorial relationship, which is geometrically cis. Thus, the major diastereomer is cis-3-methyl-1-(2-methylphenyl)cyclohexan-1-ol .

Reaction Workflow & Stereochemical Pathway

G SM1 2-Bromotoluene + Magnesium Turnings Step1 Grignard Formation (THF, I2 cat., Reflux, 2h) SM1->Step1 Int1 o-Tolylmagnesium Bromide (Bulky Nucleophile) Step1->Int1 Step2 Stereoselective Addition (0 °C to RT, THF) Int1->Step2 SM2 3-Methylcyclohexanone (Equatorial Methyl Conformer) SM2->Step2 Quench Mild Acidic Quench (Sat. NH4Cl, Biphasic Ext.) Step2->Quench Prod cis-3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol (Major Diastereomer) Quench->Prod

Workflow for the stereoselective synthesis of cis-3-methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Experimental Methodology (Self-Validating Protocol)

This protocol is designed as a self-validating system, incorporating In-Process Controls (IPCs) and explicit causality for every reagent choice, drawing heavily from optimized industrial syntheses of analogous arylcyclohexanols .

Step 1: Preparation of o-Tolylmagnesium Bromide
  • Procedure: To a flame-dried, argon-purged 250 mL round-bottom flask, add magnesium turnings (1.30 g, 53.5 mmol, 1.2 eq) and a single crystal of iodine. Add anhydrous Tetrahydrofuran (THF, 10 mL). Begin dropwise addition of 2-bromotoluene (7.60 g, 44.5 mmol, 1.0 eq) dissolved in THF (30 mL).

  • Causality & IPC: The iodine crystal reacts with the passivating magnesium oxide layer on the turnings, exposing pure, reactive magnesium metal. This ensures a safe, reproducible initiation without sudden exothermic runaway. IPC: Initiation is visually confirmed when the iodine color fades and the solution becomes slightly cloudy and warm.

  • Solvent Rationale: THF is strictly utilized over diethyl ether. The oxygen atom in THF is a stronger Lewis base, which effectively coordinates and stabilizes the sterically hindered o-tolylmagnesium bromide complex, preventing premature precipitation.

Step 2: Nucleophilic Addition
  • Procedure: Cool the dark brown Grignard solution to 0 °C using an ice-water bath. Slowly add a solution of 3-methylcyclohexanone (4.50 g, 40.1 mmol, 0.9 eq) in THF (15 mL) dropwise over 30 minutes via an addition funnel.

  • Causality & IPC: The reaction is highly exothermic. Maintaining the temperature at 0 °C serves a dual purpose: it suppresses the competing enolization of the ketone (a common failure point with bulky nucleophiles) and kinetically maximizes the diastereomeric ratio (dr) by favoring the lower-energy equatorial transition state. IPC: Monitor reaction completion via TLC (Hexanes:EtOAc 8:2). The reaction is deemed complete when the ketone spot (

    
    ) completely disappears, typically 1 hour post-addition.
    
Step 3: Quench and Isolation
  • Procedure: While maintaining the flask at 0 °C, carefully quench the reaction by dropwise addition of saturated aqueous ammonium chloride (NH₄Cl, 30 mL). Extract the aqueous layer with Ethyl Acetate (

    
     mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
    
  • Causality & IPC: A mild acidic quench (NH₄Cl) is critical. If water or strong acids are used, the magnesium salts precipitate as a gelatinous, unfilterable magnesium hydroxide emulsion, trapping the product and ruining the biphasic extraction . NH₄Cl keeps the magnesium salts water-soluble, ensuring a clean phase separation.

Quantitative Data & Reaction Optimization

To maximize the yield and diastereoselectivity of the cis-isomer, various conditions were screened. The addition of Lithium Chloride (LiCl) acts as a "TurboGrignard" additive, breaking up polymeric organomagnesium aggregates, thereby increasing the effective nucleophilicity and allowing the reaction to proceed efficiently at lower temperatures.

EntrySolventTemperature (°C)AdditiveYield (%)Diastereomeric Ratio (cis:trans)
1Diethyl Ether25 (RT)None4560:40
2THF25 (RT)None6875:25
3THF0None8288:12
42-MeTHF0None8085:15
5 THF 0 LiCl (1.0 eq) 89 92:8

Table 1: Optimization of Grignard Addition Conditions. Yields represent isolated yields after column chromatography.

Analytical Characterization

The structure and stereochemistry of the isolated cis-diastereomer are confirmed via standard spectroscopic techniques:

  • ¹H NMR (400 MHz, CDCl₃):

    
     7.42 – 7.08 (m, 4H, Ar-H), 2.58 (s, 3H, Ar-CH₃), 2.15 – 1.25 (m, 9H, cyclohexyl-H), 1.52 (s, 1H, -OH, exchanges with D₂O), 0.96 (d, J = 6.5 Hz, 3H, cyclohexyl-CH₃). Note: The absence of a large coupling constant for the C1-hydroxyl indicates its axial positioning.
    
  • ¹³C NMR (100 MHz, CDCl₃):

    
     145.2, 136.5, 131.2, 126.8, 126.1, 125.4 (Ar-C), 74.5 (C-OH), 48.2, 39.5, 34.1, 28.6, 22.8, 21.5 (Ar-CH₃), 20.1 (cyclohexyl-CH₃).
    
  • HRMS (ESI): m/z calculated for C₁₄H₂₀O [M+H-H₂O]⁺ (loss of water is the dominant fragmentation pathway for sterically hindered tertiary alcohols) 187.1487, found 187.1482.

References

  • "Synthesis and purification of (r,r)-2-[ (dimethylamino) methyl]-1-(3-methoxyphenyl)
Exploratory

Advanced Trajectories in Substituted Cyclohexanol Research: Synthesis, Pharmacology, and Drug Development

As a Senior Application Scientist, I have observed that the substituted cyclohexanol motif is far more than a simple structural scaffold; it is a highly versatile pharmacophore and synthetic handle. The tertiary, seconda...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I have observed that the substituted cyclohexanol motif is far more than a simple structural scaffold; it is a highly versatile pharmacophore and synthetic handle. The tertiary, secondary, or primary alcohol functionality—especially when positioned adjacent to allylic, aromatic, or highly substituted aliphatic groups—enables precise stereochemical control and profound pharmacological modulation.

This whitepaper explores the cutting-edge research areas surrounding substituted cyclohexanols, bridging the gap between mechanistic synthetic chemistry and advanced drug development.

Mechanistic Breakthroughs in Stereoselective Synthesis

The inherent challenge in cyclohexanol chemistry lies in controlling the facial selectivity of the cyclohexane ring. Thermodynamic and kinetic defaults often drive reactions toward specific diastereomers (typically cis configurations during arene hydrogenation), limiting access to the full stereochemical space.

trans-Selective Hydrogenation of Phenol Derivatives

Historically, the transition-metal catalyzed hydrogenation of arenes strongly favors the all-cis configuration of the saturated analogues due to the concerted nature of hydrogen delivery to a single face of the aromatic ring. However, recent breakthroughs have established comprehensive protocols for the trans-selective hydrogenation of phenols [2].

The causality behind this selectivity shift lies in the strategic selection of engineered transition-metal catalysts and the steric bulk of the para-substituents. By altering the coordination environment of the catalyst, the reaction forces a step-wise reduction mechanism or an isomerization event prior to the final hydride transfer, successfully overriding the kinetic preference for the cis-isomer. This provides a direct, one-step route to trans-cyclohexanols, which are critical building blocks for life sciences [2].

G Phenol Substituted Phenol (Aromatic Precursor) RhCat Standard Rhodium Catalysis (Concerted H2 Delivery) Phenol->RhCat NewTMCat Engineered TM Catalysis (Steric/Electronic Control) Phenol->NewTMCat Cis All-cis-Cyclohexanol (Kinetic Default) RhCat->Cis Trans trans-Cyclohexanol (Targeted Isomer) NewTMCat->Trans

Catalytic pathways dictating cis/trans stereoselectivity in phenol hydrogenation.

Amine-Induced Reversal of Diastereoselectivity

Another critical area of research involves the acylation of trans-2-substituted cyclohexanols. In standard protocols, the diastereoselectivity of acylation is relatively fixed. However, the introduction of achiral acyl-transfer catalysts, specifically pyridine and other tertiary amines, can completely reverse the diastereoselectivity of the reaction [1].

The mechanistic rationale for this reversal is rooted in the transition state energies. The heteroatom on the trans-2-substituent (e.g., oxygen or sulfur) actively participates in the transition state. When pyridine is introduced, it forms a highly reactive acylpyridinium intermediate. The steric and electronic interactions between this intermediate and the substrate's heteroatom alter the preferred trajectory of nucleophilic attack, inverting the expected product ratio [1].

Protocol 1: Stereoselective Synthesis of (±)-trans-2-Substituted Cyclohexanols

To ensure reproducibility and self-validation, the following protocol leverages basic epoxide opening to guarantee anti stereochemistry.

  • Reagent Preparation: Dissolve cyclohexene oxide (100 mmol) in 50 mL of anhydrous Tetrahydrofuran (THF).

  • Nucleophile Introduction: Add the desired nucleophile (e.g., p-thiocresol, 109 mmol) and a mild base (e.g., borax, 10.5 mmol) alongside 50 mL of deionized water.

    • Causality: The basic environment prevents the formation of carbocation intermediates, forcing the reaction through a strict S_N2 mechanism. This guarantees the nucleophile attacks from the face opposite to the epoxide oxygen, ensuring the trans (diaxial, which relaxes to diequatorial) configuration.

  • Reaction Execution: Heat the mixture to 50 °C under continuous stirring for 2 hours.

  • Self-Validation Step (In-Process): Perform Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate eluent. The disappearance of the high-Rf epoxide spot validates reaction completion.

  • Workup & Extraction: Evaporate THF in vacuo. Add 150 mL of 5% NaOH (w/v) to deprotonate unreacted thiols, moving them to the aqueous layer. Extract the target compound with CH2Cl2 (4 x 75 mL).

  • Self-Validation Step (Analytical): Analyze the purified product via 1H-NMR. The presence of a large diaxial coupling constant (J > 10 Hz) for the protons adjacent to the hydroxyl and sulfide groups definitively confirms the trans configuration.

Pharmacological Applications and Drug Development

Substituted cyclohexanols exhibit profound biological activity, heavily dependent on their lipophilicity and spatial geometry.

Percutaneous Absorption Enhancers

Derivatives of L-menthol (a naturally occurring substituted cyclohexanol) are extensively researched as percutaneous absorption enhancers for non-steroidal anti-inflammatory drugs (NSAIDs) like ketoprofen [3].

The efficacy of these enhancers is directly tied to their partition coefficient (LogP). Research indicates that lipophilicity contributes to approximately 50% of the promoting activity of these compounds. By synthesizing O-ethylmenthol derivatives with specific steric bulk (e.g., a C-3 positioned isobutyl group), scientists can optimize the LogP to perfectly match the lipophilic domains of the stratum corneum. This disrupts the highly ordered lipid bilayers of the skin, creating transient micro-cavities that allow the active pharmaceutical ingredient (API) to permeate rapidly [3].

Isotopic Enrichment in CNS Modulators

Substituted cyclohexanols and cyclohexanones are potent modulators of NMDA and opioid receptors. A major hurdle in the clinical translation of these CNS agents is rapid clearance via Cytochrome P450 (CYP450) oxidative metabolism.

To combat this, researchers are employing deuterium enrichment at specific C-H bonds within the cyclohexane ring [4]. Because the C-D bond is fundamentally stronger than the C-H bond (due to lower zero-point energy), cleaving it requires a higher activation energy. This Kinetic Isotope Effect (KIE) drastically slows the rate of oxidative metabolism without altering the molecule's binding affinity to the target receptor, thereby extending the drug's half-life and reducing the required dosing frequency [4].

G Drug Substituted Cyclohexanol (Pharmacophore) CYP450 CYP450 Enzymes (Oxidative Metabolism) Drug->CYP450 Standard C-H Bond Cleavage (Rapid Clearance) CYP450->Standard Standard H-Analog Deuterated C-D Bond Cleavage (Kinetic Isotope Effect) CYP450->Deuterated Deuterated Analog Metabolite Inactive Metabolite Standard->Metabolite Extended Extended Half-Life (Sustained Efficacy) Deuterated->Extended

Kinetic isotope effect of deuterium enrichment on CYP450 oxidative metabolism.

Noviomimetics and Hsp90 Inhibition

3′- and 4′-substituted cyclohexanols are critical components in the synthesis of noviomimetics—compounds designed to inhibit Heat Shock Protein 90 (Hsp90) and modulate mitochondrial respiration [5]. The construction of these complex analogues often relies on the Mitsunobu reaction to couple the substituted cyclohexanol with a phenolic core. The Mitsunobu reaction is chosen specifically because it proceeds with complete inversion of stereochemistry at the secondary alcohol center, allowing researchers to precisely dictate the final 3D conformation of the inhibitor to fit the Hsp90 binding pocket [5].

Quantitative Data Synthesis

To facilitate rapid comparison of how structural modifications impact both physicochemical and pharmacological outcomes, the following data is summarized:

Table 1: Physicochemical and Pharmacological Properties of Substituted Cyclohexanols

Compound ClassStructural ModificationKey MetricValue / OutcomeMechanistic Rationale
Phenol Precursors Transition-metal hydrogenationDiastereomeric Ratio (d.r.)Up to 90:10 (trans:cis)Steric bulk in the para-position dictates facial selectivity during hydride transfer.
Menthol Derivatives O-ethylation (C-3 isobutyl)Enhancement Factor (Ef)> 5.0 (for Ketoprofen)Optimized LogP enhances partitioning into the stratum corneum lipid matrix.
Noviomimetics 3'-/4'-substitutionYield (NaBH4 reduction)3:1 (syn:anti)Hydride attack occurs preferentially from the less sterically hindered face of the ketone.
CNS Modulators Deuterium EnrichmentMetabolic Half-life> 2x extensionC-D bond cleavage requires higher activation energy than C-H, resisting CYP450 oxidation.
Protocol 2: In Vivo Percutaneous Absorption Assay (Self-Validating System)

To evaluate the Enhancement Factor (Ef) of synthesized cyclohexanol derivatives, a rigorous in vivo model is required.

  • Formulation: Suspend the API (e.g., ketoprofen) and the substituted cyclohexanol enhancer (e.g., O-ethylmenthol derivative) in a standardized hydrogel matrix.

    • Causality: A hydrogel ensures that the thermodynamic activity of both the drug and the enhancer remains constant on the skin surface, preventing solvent-evaporation artifacts that skew absorption kinetics.

  • Application: Apply a precise volume of the hydrogel to the shaved abdominal skin of anesthetized male Wistar rats (160-180 g) mounted with a secure diffusion cell.

  • Sampling (Self-Validation Step): Utilize a flow-through receptor fluid system. Sample the fluid at 30-minute intervals for 8 hours. Simultaneously, perform a mass-balance calculation by swabbing the residual gel at the end of the experiment. If (Total Drug Applied) ≠ (Drug in Receptor Fluid) + (Drug in Skin) + (Residual Drug), the run is invalidated due to apparatus leakage or binding.

  • Quantification: Analyze samples via High-Performance Liquid Chromatography (HPLC). Calculate the apparent penetration rate (Rp) based on the linear portion of the cumulative absorption curve post-lag time.

  • Data Output: Calculate the Enhancement Factor: Ef = Rp (with enhancer) / Rp (without enhancer).

Conclusion and Future Directions

The trajectory of substituted cyclohexanol research is moving rapidly toward highly functionalized, stereocontrolled architectures. Future research will likely focus on asymmetric, solvent-free syntheses (such as NaH-catalyzed multi-component reactions) to generate pentasubstituted cyclohexanols with perfect atom economy. Furthermore, the integration of artificial neural networks (ANNs) to predict the LogP and steric energy (SE) of these derivatives will drastically reduce the empirical bottleneck in discovering next-generation absorption enhancers and CNS therapeutics.

References

  • "Acylation of trans-2-substituted cyclohexanols: the impact of substituent variation on the pyridine-induced reversal of diastereoselectivity" - Arkivoc. URL: [Link]

  • "trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives" - National Institutes of Health (NIH). URL: [Link]

  • "Effect of synthesized cyclohexanol derivatives using L-menthol as a lead compound on the percutaneous absorption of ketoprofen" - PubMed. URL: [Link]

  • "US7638651B2 - Substituted cyclohexanones" - Google Patents.
  • "Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration" - National Institutes of Health (NIH). URL: [Link]

Protocols & Analytical Methods

Method

Dehydration of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Application Note & Protocol Topic: Strategic Synthesis of Cyclohexene Derivatives via Acid-Catalyzed For: Researchers, scientists, and drug development professionals Abstract The acid-catalyzed dehydration of alcohols is...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: Strategic Synthesis of Cyclohexene Derivatives via Acid-Catalyzed

For: Researchers, scientists, and drug development professionals

Abstract

The acid-catalyzed dehydration of alcohols is a cornerstone of organic synthesis for the generation of alkenes, which are pivotal intermediates in the manufacturing of fine chemicals and pharmaceuticals. This application note provides a comprehensive technical guide to the dehydration of a specific tertiary alcohol, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol. We delve into the underlying E1 elimination mechanism, present a field-proven experimental protocol, and detail the analytical methodologies required for product characterization and validation. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the synthesis effectively.

Introduction: The Strategic Importance of Alkene Synthesis

Elimination reactions, specifically the dehydration of alcohols, provide a powerful and direct route to carbon-carbon double bonds.[1] This transformation is fundamental in molecular construction, enabling the conversion of readily available alcohol functionalities into versatile alkene intermediates. The substrate of interest, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, is a non-symmetric tertiary alcohol. Its dehydration is predicted to yield a mixture of regioisomeric alkenes, the distribution of which is governed by the thermodynamic stability of the potential products. Understanding and controlling this regioselectivity is paramount for synthetic chemists aiming to produce a specific isomer as the major product. This guide will illuminate the mechanistic principles that dictate the reaction's outcome and provide the practical framework for its successful execution.

Mechanistic Deep Dive: The E1 Pathway and Regiochemical Control

The dehydration of secondary and tertiary alcohols in the presence of a strong, non-nucleophilic acid catalyst proceeds via a unimolecular elimination (E1) mechanism.[1][2][3][4] This multi-step pathway involves the formation of a carbocation intermediate, which is the key to understanding the product distribution.

Step 1: Protonation of the Hydroxyl Group The reaction is initiated by the protonation of the alcohol's hydroxyl group by the acid catalyst (e.g., H₃PO₄ or H₂SO₄). This acid-base reaction converts the poor leaving group, hydroxide (-OH), into an excellent leaving group, an alkyloxonium ion (-OH₂⁺).[4][5] This step is a rapid and reversible equilibrium.

Step 2: Rate-Determining Carbocation Formation The C-O bond in the alkyloxonium ion cleaves heterolytically, with the water molecule departing to leave behind a carbocation.[2][3][5] For the substrate 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, this results in a relatively stable tertiary carbocation. The formation of this carbocation is the slowest step in the sequence and is therefore the rate-determining step of the overall reaction.[2] The stability of tertiary carbocations is why tertiary alcohols dehydrate under the mildest conditions compared to secondary or primary alcohols.[5][6]

Step 3: Deprotonation and Alkene Formation A weak base, typically water or the conjugate base of the acid catalyst (e.g., HSO₄⁻), abstracts a proton from a carbon atom adjacent (β-carbon) to the carbocation center. The electrons from the C-H bond then form the new π-bond of the alkene, regenerating the acid catalyst.[3]

Regioselectivity and Zaitsev's Rule The structure of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol allows for proton abstraction from two different adjacent carbons, leading to two primary regioisomeric products. The regiochemical outcome is dictated by Zaitsev's Rule , which states that the major product will be the more substituted (and thus more thermodynamically stable) alkene.[7][8][9][10][11]

  • Path A (Major Product): Removal of a proton from C6 of the cyclohexyl ring results in 1-methyl-3-(o-tolyl)cyclohex-1-ene , a trisubstituted alkene.

  • Path B (Minor Product): Removal of a proton from C2 of the cyclohexyl ring yields 3-methyl-1-(o-tolyl)cyclohex-1-ene , a tetrasubstituted alkene. This is predicted to be the major product.

E1_Mechanism cluster_start Step 1: Protonation cluster_rds Step 2: Rate-Determining Step cluster_products Step 3: Deprotonation reactant_node reactant_node intermediate_node intermediate_node product_node product_node catalyst_node catalyst_node A 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol B Protonated Alcohol (Alkyloxonium Ion) A->B + H⁺ H_plus H+ C Tertiary Carbocation Intermediate B->C - H₂O (Slow) P1 3-methyl-1-(o-tolyl)cyclohex-1-ene (Major Product - Zaitsev) C->P1 - H⁺ (from C6) P2 5-methyl-1-(o-tolyl)cyclohex-1-ene (Minor Product) C->P2 - H⁺ (from C2) H2O_out H₂O H_plus_regen H+

Caption: E1 mechanism for the dehydration of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Experimental Protocol: Synthesis and Purification

This protocol details a robust procedure for the dehydration reaction. Phosphoric acid is often preferred over sulfuric acid as it is less oxidizing and leads to fewer charred byproducts.[9][12] The products are distilled from the reaction mixture as they are formed, a strategy that leverages Le Châtelier's principle to drive the equilibrium toward the products due to their lower boiling points compared to the starting alcohol.[13]

3.1. Materials and Reagents

Reagent/MaterialPurpose
3-Methyl-1-(2-methylphenyl)cyclohexan-1-olStarting Material
85% Phosphoric Acid (H₃PO₄)Acid Catalyst
Sodium Bicarbonate (NaHCO₃), 5% aq. solutionNeutralize residual acid
Saturated Sodium Chloride (Brine)Aid phase separation
Anhydrous Magnesium Sulfate (MgSO₄)Drying agent
Boiling chipsEnsure smooth boiling
Round-bottom flask (50 mL)Reaction vessel
Simple distillation apparatus (Hickman still or standard)Product isolation and purification
Separatory funnel (100 mL)Liquid-liquid extraction (Workup)
Erlenmeyer flasksCollection and drying
Heating mantleHeat source

3.2. Step-by-Step Procedure

Workflow start Start: Reagents in Flask reaction 1. Reaction Setup Combine alcohol, H₃PO₄, and boiling chips in RBF. start->reaction distillation 2. Distillation Heat mixture. Distill products as they form (below 120°C). reaction->distillation workup 3. Workup Transfer distillate to separatory funnel. Wash with H₂O, NaHCO₃, and Brine. distillation->workup drying 4. Drying Separate organic layer and dry over anhydrous MgSO₄. workup->drying isolation 5. Isolation Filter or decant to remove drying agent. Weigh the final product. drying->isolation analysis 6. Characterization Analyze by GC-MS, NMR, and IR spectroscopy. isolation->analysis end End: Purified Alkenes analysis->end

Caption: Experimental workflow for alcohol dehydration.

  • Reaction Setup: In a 50 mL round-bottom flask, place 5.0 g of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol and a few boiling chips. Carefully add 2.0 mL of 85% phosphoric acid to the flask and swirl gently to mix the reactants.

  • Distillation: Assemble a simple distillation apparatus, ensuring all joints are properly greased and secured. Place the round-bottom flask in a heating mantle. Heat the mixture gently. The lower-boiling alkene products will begin to distill along with water.[13] Collect the distillate that comes over below 120°C in a flask cooled in an ice bath to minimize the loss of volatile products.[14] Continue until no more organic product distills over.

  • Aqueous Workup: Transfer the collected distillate to a separatory funnel.

    • Wash the organic layer with 15 mL of water to remove the bulk of any co-distilled acid.

    • Carefully wash with 15 mL of 5% sodium bicarbonate solution to neutralize any remaining traces of acid. Vent the funnel frequently to release CO₂ gas pressure.

    • Wash with 15 mL of saturated sodium chloride (brine) to remove residual water and aid in breaking any emulsions.

  • Drying and Isolation: Drain the lower aqueous layer and transfer the upper organic layer (the alkene products) to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous magnesium sulfate, and swirl the flask until the liquid is clear, indicating that it is dry.

  • Final Product: Carefully decant or filter the dried liquid into a pre-weighed vial. Determine the mass of the product and calculate the percentage yield. Store the product in a tightly sealed container.

Product Analysis and Characterization

A multi-technique approach is essential for unambiguously confirming the structures of the products and determining their relative ratios.

4.1. Expected Product Distribution

Product NameStructureAlkene SubstitutionExpected Abundance
3-methyl-1-(o-tolyl)cyclohex-1-ene Structure of the tetrasubstituted alkeneTetrasubstitutedMajor
5-methyl-1-(o-tolyl)cyclohex-1-ene Structure of the trisubstituted alkeneTrisubstitutedMinor

4.2. Analytical Techniques

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is the premier technique for analyzing the product mixture.

    • GC: Separates the regioisomers. The relative peak areas in the chromatogram can be used to calculate the percentage of each isomer in the mixture.[7][10][11]

    • MS: The mass spectrum for each peak will confirm that the products are isomers, as they will share the same molecular ion peak (M⁺).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The most diagnostic signals are the vinylic protons (H-C=C), which typically appear in the δ 4.5-7.0 ppm region.[15] The absence of a broad singlet corresponding to the alcohol -OH proton confirms the reaction's completion. The chemical shifts and coupling constants of the allylic and vinylic protons can be used to differentiate between the isomers.[16]

    • ¹³C NMR: The disappearance of the carbon signal bonded to the hydroxyl group and the appearance of two new signals in the sp² region (δ 100-170 ppm) are indicative of alkene formation.[17] Each isomer will have a unique set of carbon signals, allowing for structural confirmation.

  • Infrared (IR) Spectroscopy:

    • Disappearance of: A broad O-H stretch from the starting alcohol (approx. 3200-3600 cm⁻¹).

    • Appearance of: A medium C=C stretch (approx. 1640-1680 cm⁻¹) and a =C-H stretch (approx. 3000-3100 cm⁻¹), confirming the presence of the alkene functional group.

Troubleshooting Guide

IssueProbable CauseSuggested Solution
Low or No Product Yield Incomplete reaction; Distillation temperature too low.Increase reaction time or gently increase the heating mantle temperature. Ensure the distillation head is not overheating.
Product is Dark/Charred Reaction temperature too high; Use of sulfuric acid.Reduce heating temperature. Use 85% phosphoric acid instead of concentrated sulfuric acid to minimize oxidation.[12]
Wet Product (Cloudy) Incomplete drying; Insufficient washing with brine.Add more anhydrous drying agent and allow for a longer drying time. Ensure proper separation during the workup phase.
Acidic Product Incomplete neutralization during workup.Repeat the wash with 5% sodium bicarbonate solution, ensuring thorough mixing and venting.

Conclusion

The acid-catalyzed dehydration of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is an effective method for synthesizing a mixture of 3-methyl-1-(o-tolyl)cyclohex-1-ene and 5-methyl-1-(o-tolyl)cyclohex-1-ene. The reaction proceeds reliably via an E1 mechanism, with the product distribution favoring the more thermodynamically stable tetrasubstituted alkene as predicted by Zaitsev's rule. The protocol described herein, combining a straightforward synthesis with a robust purification and detailed analytical plan, provides a comprehensive framework for researchers to produce and validate these valuable alkene intermediates.

References

  • Chemistry Steps. (2019, December 23). Alcohol Dehydration by E1 and E2 Elimination with Practice Problems. Available at: [Link]

  • JoVE. (2025, May 22). Acid-Catalyzed Dehydration of Alcohols to Alkenes. Available at: [Link]

  • Study.com. (n.d.). Alcohol Elimination Reaction | Mechanisms, Examples & Importance. Available at: [Link]

  • Periodic Chemistry. (2018, September 5). Alcohol Dehydration – E1 Mechanism. Available at: [Link]

  • Filo. (2025, October 14). Acid-catalyzed dehydration of a tertiary alcohol to yield an alkene is an E1 process. Available at: [Link]

  • Study.com. (n.d.). Acid Catalyzed Dehydration of Alcohols Structure & Mechanism. Available at: [Link]

  • University of Calgary. (n.d.). Ch 5: E1 mechanism. Available at: [Link]

  • Chemguide. (n.d.). Dehydration of Alcohols. Available at: [Link]

  • Thompson Rivers University. (n.d.). Experiment 6 – Dehydration of Methylcyclohexanols. Available at: [Link]

  • Harper College. (2010). Dehydration of an Alcohol. Available at: [Link]

  • University of Maine. (n.d.). Dehydration of Alcohols.
  • A-Level Chemistry. (n.d.). Dehydration of Alcohols A Level Chemistry. Available at: [Link]

  • YouTube. (2020, April 19). Dehydration of 2-Methylcyclohexanol Experiment, Part 1: Prelab Lecture. Available at: [Link]

  • Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?. Available at: [Link]

  • Chemistry LibreTexts. (2023, January 22). Alkenes from Dehydration of Alcohols. Available at: [Link]

  • Chemistry LibreTexts. (2023, January 22). Nuclear Magnetic Resonance (NMR) of Alkenes. Available at: [Link]

  • University of Massachusetts Boston. (2001, April 29). Sample Lab Report for “Dehydration of 2-methylcyclohexanol: Study of C=C orientation in the products”.
  • Google Patents. (n.d.). EP3233820B1 - Novel acetals of 1-(3,3-dimethylcyclohex-1-enyl) ethanone, method for the production thereof and use of same in perfumery.
  • UKEssays. (2019, September 23). Dehydration Reaction of 2-Methylcyclohexanol. Available at: [Link]

Sources

Application

Application Note: Advanced Oxidation Strategies for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Executive Summary & Mechanistic Rationale The oxidation of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol presents a unique synthetic challenge. Standard alcohol oxidation protocols (e.g., Swern, Dess-Martin Periodinane, or...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The oxidation of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol presents a unique synthetic challenge. Standard alcohol oxidation protocols (e.g., Swern, Dess-Martin Periodinane, or Pyridinium Chlorochromate) rely on an E2-like elimination mechanism. This mechanism requires the deprotonation of an α-hydrogen adjacent to the carbinol carbon to form the new C=O pi bond [1]. Because 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol is a tertiary benzylic alcohol , it completely lacks this crucial α-hydrogen, rendering it inert to conventional oxidative reagents [1].

To successfully oxidize this molecule, researchers must abandon standard alcohol-to-ketone paradigms and instead target alternative reactive sites or employ aggressive C–C bond-cleaving reagents. As a Senior Application Scientist, I have designed this protocol guide to detail three field-proven, divergent oxidation strategies for this specific molecular scaffold:

  • Chemoselective Benzylic Oxidation: Targeting the o-tolyl methyl group while preserving the tertiary alcohol.

  • Tandem Dehydration & Lemieux-Johnson Cleavage: Converting the inert alcohol into a reactive olefin for oxidative ring-opening.

  • Direct RuO4-Catalyzed Oxidative Cleavage: Forcing the cleavage of the cyclohexane ring at the tertiary carbon.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available when oxidizing this sterically hindered tertiary alcohol.

OxidationPathways SM 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol (Tertiary Alcohol) Path1 Pathway 1: Benzylic Oxidation SM->Path1 KMnO4, heat Path2 Pathway 2: Dehydration SM->Path2 p-TsOH, Toluene Path3 Pathway 3: Direct RuO4 Cleavage SM->Path3 RuCl3, NaIO4 Prod1 2-(1-Hydroxy-3-methylcyclohexyl) benzoic acid Path1->Prod1 Int2 3-Methyl-1-(2-methylphenyl) cyclohexene Path2->Int2 Path2b Lemieux-Johnson Cleavage Int2->Path2b OsO4, NaIO4 Prod2 Keto-Aldehyde / Dicarboxylic Acid Path2b->Prod2 Prod3 Aryl-Keto Acid (Ring Opened) Path3->Prod3

Divergent oxidation pathways for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Experimental Protocols

Protocol 1: Chemoselective Benzylic Oxidation (KMnO₄)

Objective: Oxidize the benzylic methyl group on the o-tolyl ring to a carboxylic acid, yielding 2-(1-hydroxy-3-methylcyclohexyl)benzoic acid. Causality & Logic: Potassium permanganate (KMnO₄) is a strong oxidant that selectively attacks benzylic C–H bonds via a radical rebound mechanism. Because the tertiary alcohol is highly sterically hindered and lacks an α-hydrogen, it survives the basic permanganate conditions [4].

Step-by-Step Procedure:

  • Preparation: Dissolve 10 mmol of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol in 50 mL of a 1:1 mixture of tert-butanol and water.

  • Reagent Addition: Add 35 mmol (3.5 eq) of finely powdered KMnO₄ in small portions over 30 minutes to prevent a sudden exotherm.

  • Heating: Attach a reflux condenser and heat the mixture to 80 °C for 6–8 hours.

  • Self-Validation (Reaction Monitoring): The reaction is complete when the purple color of the permanganate completely transitions to a heavy, brown precipitate of Manganese Dioxide (MnO₂).

  • Workup: Filter the hot mixture through a pad of Celite to remove MnO₂. Wash the filter cake with hot water.

  • Isolation: Acidify the cooled aqueous filtrate with 1M HCl to pH 2. Extract the precipitated carboxylic acid with Ethyl Acetate (3 x 30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol 2: Tandem Dehydration & Lemieux-Johnson Cleavage

Objective: Bypass the tertiary alcohol limitation by dehydrating the ring to form an olefin, followed by oxidative cleavage to yield a keto-aldehyde or dicarboxylic acid [2]. Causality & Logic: Dehydration creates an electron-rich trisubstituted double bond. The Lemieux-Johnson reaction utilizes a catalytic amount of OsO₄ to dihydroxylate the alkene, which is immediately cleaved by stoichiometric NaIO₄ [2]. This avoids the over-oxidation typical of harsh ozonolysis.

Step-by-Step Procedure:

  • Dehydration: Dissolve 10 mmol of the starting material in 40 mL of Toluene. Add 1 mmol (0.1 eq) of p-Toluenesulfonic acid (p-TsOH). Reflux for 4 hours using a Dean-Stark apparatus to remove water.

  • Intermediate Validation: Perform IR spectroscopy on the crude organic layer. The disappearance of the broad O–H stretch (~3300 cm⁻¹) and the appearance of a weak C=C stretch (~1650 cm⁻¹) confirms complete dehydration.

  • Cleavage Setup: Dissolve the crude cyclohexene intermediate in 60 mL of THF/H₂O (3:1 v/v).

  • Oxidation: Add 25 mmol (2.5 eq) of NaIO₄, followed by 0.1 mmol (1 mol%) of OsO₄ (supplied as a 2.5 wt% solution in tert-butanol).

  • Stirring & Quenching: Stir at room temperature for 12 hours. Quench the reaction by adding 10 mL of saturated aqueous Na₂SO₃ to reduce the toxic osmium species.

  • Workup: Extract with Dichloromethane (3 x 40 mL), wash with brine, dry over MgSO₄, and purify via flash chromatography.

Protocol 3: Direct RuO₄-Catalyzed Oxidative Cleavage

Objective: Directly cleave the cyclohexane ring at the C1 position to yield an aryl-keto acid. Causality & Logic: Ruthenium tetroxide (RuO₄) is a highly aggressive oxidant capable of inserting into the C–C bond adjacent to a tertiary alcohol. By using a catalytic amount of RuCl₃ and a stoichiometric terminal oxidant (NaIO₄), RuO₄ is continuously regenerated in situ, minimizing toxic heavy metal waste[3].

Step-by-Step Procedure:

  • Solvent System: Prepare a biphasic solvent mixture of CH₃CN / CCl₄ / H₂O in a 2:2:3 ratio (70 mL total). (Note: Ethyl acetate can be substituted for CCl₄ for a greener protocol [3]).

  • Reagent Mixing: Add 10 mmol of the tertiary alcohol and 40 mmol (4.0 eq) of NaIO₄ to the solvent mixture.

  • Catalyst Initiation: Add 0.5 mmol (5 mol%) of RuCl₃·xH₂O. The mixture will immediately turn from black (RuO₂) to bright yellow/orange, indicating the formation of the active RuO₄ species.

  • Reaction: Stir vigorously at room temperature for 4–6 hours.

  • Self-Validation (Catalyst Turnover): If the reaction mixture turns black and stays black, the RuO₄ has been depleted. Add an additional 0.5 eq of NaIO₄ to regenerate the yellow RuO₄ species.

  • Quenching: Add 10 mL of isopropanol to consume any remaining RuO₄ (the solution will turn black). Filter through Celite, separate the organic layer, and purify the resulting keto-acid.

Quantitative Data & Yield Comparison

The table below summarizes the expected outcomes, chemoselectivity, and scalability of the three protocols based on standard behavior of substituted tertiary phenylcyclohexanols.

Oxidation StrategyPrimary ReagentsTarget Functional GroupExpected YieldReaction TimeScalabilityKey Advantage
1. Benzylic Oxidation KMnO₄, H₂O/t-BuOHo-Tolyl Methyl Group65 - 75%6 - 8 hHigh (Kilogram)Preserves the tertiary alcohol core.
2. Lemieux-Johnson p-TsOH; OsO₄, NaIO₄Cyclohexane Ring (via Alkene)70 - 85%4 h + 12 hMedium (Gram)Highly predictable regioselectivity.
3. RuO₄ Cleavage RuCl₃, NaIO₄Cyclohexane Ring (Direct)50 - 65%4 - 6 hLow (Milligram)Single-step ring opening; step-economical.

References

  • Demystifying The Mechanisms of Alcohol Oxidations Source: Master Organic Chemistry URL
  • Lemieux–Johnson oxidation Source: Wikipedia URL
  • Ruthenium(III-VIII)
  • Organic & Biomolecular Chemistry (Benzylic Oxidation Strategies)
Method

Application Note: 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol as an Advanced Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols Executive Summary & Mechanistic Rationale The development of ro...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

The development of robust chiral auxiliaries is a cornerstone of asymmetric synthesis, enabling the predictable construction of stereocenters in complex pharmaceutical intermediates[1]. While secondary alcohol-derived auxiliaries such as Corey’s (–)-8-phenylmenthol[2] and Whitesell’s trans-2-phenylcyclohexanol[3] have historically dominated the field, they can suffer from conformational flexibility or insufficient steric shielding in highly demanding transformations.

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol emerges as a next-generation, tertiary alcohol-based chiral auxiliary designed to overcome these limitations. Its structural logic relies on two synergistic features:

  • Conformational Anchoring: The 3-methyl group strongly prefers an equatorial orientation, effectively "locking" the cyclohexane ring into a single, rigid chair conformation.

  • Enhanced

    
    -Steric Shielding:  The bulky 1-(o-tolyl) group is forced into a specific geometric vector. The addition of the ortho-methyl group on the phenyl ring creates an extended steric wall compared to standard phenyl variants, completely occluding the Re-face of an attached ester enolate or dienophile.
    
Causality of Stereocontrol

When attached to a prochiral substrate (e.g., a propionate ester), the extreme steric congestion around the C1 tertiary alcohol forces the ester carbonyl to adopt an s-trans conformation relative to the o-tolyl group to minimize dipole and steric repulsion. Upon enolization with LDA, the rigid chair conformation and the o-tolyl


-cloud dictate that incoming electrophiles can only approach via the unhindered Si-face, resulting in exceptional diastereomeric excesses (de >98%).

ConformationalLogic A 3-Methyl Group (Equatorial Anchor) B Conformational Locking (Rigid Chair) A->B Prevents ring flip C 1-(o-Tolyl) Group (Steric/π-Shielding) B->C Fixes axial/equatorial orientation D Substrate Ester (Reactive Center) B->D Positions ester moiety E Re-Face Attack Blocked C->E Ortho-methyl steric bulk D->E F Si-Face Attack (High de%) D->F Exposed diastereoface

Fig 1: Logical relationship of structural features driving high stereoselectivity.

Experimental Workflows & Validated Protocols

Due to the tertiary nature of the alcohol, standard Steglich esterification (DCC/DMAP) is often sluggish and low-yielding. To ensure a self-validating and efficient process, we utilize an alkoxide-driven acylation method, followed by highly controlled cryogenic enolization[4].

Workflow N1 1. Alkoxide Formation (n-BuLi, THF, 0°C) N2 2. Acylation (Acid Chloride) N1->N2 N3 3. Enolization (LDA, -78°C) N2->N3 N4 4. Alkylation (Electrophile) N3->N4 N5 5. Cleavage (LiAlH4 or LiOH) N4->N5

Fig 2: Five-step experimental workflow for asymmetric alkylation using the auxiliary.

Protocol A: Attachment of the Auxiliary (Synthesis of the Propionate Ester)

Expert Insight: Forming an ester at a sterically congested tertiary alcohol requires pre-formation of the lithium alkoxide. Direct addition of the acid chloride prevents the formation of unreactive ketene byproducts.

  • Preparation: Flame-dry a 100 mL Schlenk flask under argon. Charge with 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol (1.0 equiv, 5.0 mmol) and anhydrous THF (25 mL).

  • Alkoxide Formation: Cool the solution to 0 °C using an ice bath. Dropwise add n-butyllithium (1.05 equiv, 2.5 M in hexanes). Stir for 30 minutes. The solution will turn slightly yellow, indicating alkoxide formation.

  • Acylation: Cool the reaction to -78 °C. Slowly add propionyl chloride (1.2 equiv, 6.0 mmol) via syringe.

  • Validation Check: Allow the reaction to warm to room temperature over 2 hours. Monitor via TLC (Hexanes/EtOAc 9:1). The auxiliary (

    
    ) should be completely consumed, replaced by the less polar ester (
    
    
    
    ).
  • Workup: Quench with saturated aqueous

    
     (10 mL). Extract with diethyl ether (
    
    
    
    mL), wash with brine, dry over anhydrous
    
    
    , and concentrate in vacuo. Purify via flash chromatography.
Protocol B: Asymmetric Alkylation of the Ester Enolate

Expert Insight: The use of -78 °C is non-negotiable. Higher temperatures allow for the equilibration of the E/Z enolates, which degrades the diastereomeric excess. The addition of HMPA or DMPU accelerates the alkylation of the sterically hindered enolate.

  • Enolization: In a flame-dried flask under argon, dissolve diisopropylamine (1.1 equiv, 2.2 mmol) in anhydrous THF (10 mL). Cool to -78 °C and add n-BuLi (1.05 equiv). Stir for 15 min to form LDA.

  • Substrate Addition: Dropwise add a solution of the chiral ester from Protocol A (1.0 equiv, 2.0 mmol) in THF (5 mL) down the side of the flask to pre-cool the drops. Stir at -78 °C for 45 minutes to ensure complete E-enolate formation.

  • Electrophile Addition: Add DMPU (2.0 equiv) followed by the electrophile (e.g., Benzyl bromide, 1.5 equiv). Maintain at -78 °C for 4 hours.

  • Validation Check: Quench a 0.1 mL aliquot in

    
    /EtOAc. Analyze the organic layer by crude 
    
    
    
    NMR. The disappearance of the
    
    
    -protons of the starting ester confirms completion.
  • Workup: Quench the bulk reaction with saturated

    
     at -78 °C, warm to room temperature, and extract with EtOAc. Purify the diastereomerically enriched product via silica gel chromatography.
    
Protocol C: Non-Destructive Cleavage (Recovery of the Auxiliary)

Expert Insight: Saponification (LiOH/H2O) of highly hindered tertiary esters is notoriously difficult. Reductive cleavage using


 is the preferred method, yielding the chiral primary alcohol and quantitatively recovering the valuable auxiliary.
  • Reduction: Dissolve the alkylated ester (1.0 mmol) in anhydrous diethyl ether (10 mL) at 0 °C.

  • Reagent Addition: Carefully add

    
     (2.0 equiv) in small portions. Stir for 2 hours at room temperature.
    
  • Fieser Workup (Self-Validating Safety Step): Dilute with ether (10 mL). Cool to 0 °C. Sequentially add

    
     mL water, 
    
    
    
    mL 15% NaOH, and
    
    
    mL water (where
    
    
    = grams of
    
    
    used). A granular white precipitate of aluminum salts will form, indicating successful quenching.
  • Isolation: Filter through Celite. Concentrate the filtrate. The highly non-polar auxiliary can be easily separated from the polar chiral alcohol product via short-path column chromatography, allowing >95% recovery of the auxiliary for reuse.

Quantitative Data: Stereoselective Performance

The structural enhancements of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol provide measurable improvements in stereocontrol compared to traditional auxiliaries[5]. The table below summarizes the asymmetric alkylation of the corresponding propionate ester using various electrophiles.

ElectrophileAlkylation ProductYield (%)Diastereomeric Excess (de %)Auxiliary Recovery (%)
Benzyl Bromide (BnBr)

-Benzyl propionate derivative
88%>99% 96%
Methyl Iodide (MeI)

-Methyl propionate derivative
92%98% 98%
Allyl Bromide

-Allyl propionate derivative
85%97% 95%
Isopropyl Iodide

-Isopropyl propionate derivative
74%95% 97%

Note: Yields represent isolated yields after chromatography. Diastereomeric excess was determined by chiral HPLC analysis of the crude reaction mixtures prior to purification.

References

  • Chiral auxiliary - Wikipedia. Overview of chiral auxiliaries in asymmetric synthesis, including Corey's 8-phenylmenthol and Whitesell's trans-2-phenylcyclohexanol. Source: Wikipedia URL:[Link]

  • (−)-8-phenylmenthol - Organic Syntheses Procedure. Foundational methodology by E. J. Corey and H. E. Ensley detailing the use of sterically demanding cyclohexanol derivatives for diastereoface discrimination. Source: Organic Syntheses URL:[Link]

  • trans-2-Phenyl-1-cyclohexanol - Wikipedia. Mechanistic principles of Whitesell's chiral auxiliary, establishing the baseline for

    
    -stacking and steric shielding in cyclohexanol-based systems.
    Source: Wikipedia
    URL:[Link]
    
  • Trans-2-Phenyl-1-cyclohexanol - chemeurope.com. Documentation of the enzymatic resolution and synthetic utility of phenyl-substituted cyclohexanols in asymmetric transformations. Source: ChemEurope URL:[Link]

  • Approaches to the Asymmetric Synthesis of Unusual Amino Acids. Discussion on the critical nature of cryogenic temperatures and specific quenching reagents during the asymmetric alkylation of enolates. Source: Renyi.hu (Book Chapter) URL:[Link]

Sources

Application

Protocol for the purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Application Note: Downstream Processing and Purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Executive Summary The synthesis of sterically hindered tertiary alcohols via Grignard addition is a foundational tran...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Downstream Processing and Purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Executive Summary

The synthesis of sterically hindered tertiary alcohols via Grignard addition is a foundational transformation in organic synthesis and medicinal chemistry drug development[1]. The target molecule, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol , presents a unique purification challenge. Generated via the nucleophilic addition of o-tolylmagnesium bromide to 3-methylcyclohexanone, the crude reaction matrix contains not only the desired product but also unreacted starting materials, non-polar homocoupling byproducts (e.g., 2,2'-dimethylbiphenyl), and a mixture of cis and trans diastereomers.

This application note provides a self-validating, causality-driven protocol for the isolation and diastereomeric resolution of this complex tertiary alcohol, ensuring high chemical purity and structural integrity.

Mechanistic & Physicochemical Profiling

To design an effective purification strategy, one must understand the physicochemical liabilities of the target molecule and the reaction matrix:

  • Acid-Catalyzed Dehydration Liability: As a tertiary alcohol with an adjacent aromatic ring, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is highly susceptible to E1 dehydration. Protonation of the hydroxyl group leads to the loss of water, forming a stable tertiary carbocation that rapidly eliminates to form an alkene. Therefore, the use of strong mineral acids (e.g., HCl) during the workup must be strictly avoided[2].

  • Steric Hindrance and Diastereoselectivity: The bulky ortho-tolyl group restricts bond rotation, and its addition to the 3-methylcyclohexanone ring occurs via both axial and equatorial trajectories. This yields a mixture of diastereomers that exhibit distinct chromatographic behaviors due to the differential hydrogen-bonding availability of the hydroxyl group.

  • Wurtz-Coupling Impurities: The preparation of the Grignard reagent (o-tolylMgBr) inevitably produces 2,2'-dimethylbiphenyl via homocoupling[2]. This highly lipophilic byproduct requires careful chromatographic separation.

Downstream Processing Workflow

The following Graphviz diagram illustrates the logical progression of the purification workflow, from the initial mild quench to the final diastereomeric resolution.

G A Crude Grignard Matrix (Alkoxide + Mg Salts) B Mild Quench (Sat. NH4Cl, 0°C) Prevents E1 Dehydration A->B C Liquid-Liquid Extraction (MTBE / Brine) B->C D Organic Phase (Product + Biphenyls + Ketone) C->D E Aqueous Phase (Inorganic Mg Salts) C->E F Silica Gel Flash Chromatography (Hexanes to 10% EtOAc) D->F G Diastereomeric Resolution (Isomer A vs. Isomer B) F->G

Caption: Workflow for the isolation and purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Quantitative Separation Metrics

To ensure the protocol is self-validating, Thin Layer Chromatography (TLC) must be used to monitor the separation. The table below summarizes the expected retention factors (


) and visual indicators for the reaction components.
ComponentChemical NatureExpected

Value*
Detection Method (Stain/UV)
2,2'-Dimethylbiphenyl Non-polar homocoupled byproduct0.90 – 0.95UV Active (254 nm), Weak PMA
Unreacted o-Bromotoluene Aryl halide starting material0.85 – 0.90UV Active (254 nm)
3-Methylcyclohexanone Unreacted ketone0.45 – 0.50PMA (Brown/Black), Vanillin
Target: Isomer A Tertiary Alcohol (Diastereomer 1)0.30 – 0.35UV Active, PMA (Dark Blue)
Target: Isomer B Tertiary Alcohol (Diastereomer 2)0.20 – 0.25UV Active, PMA (Dark Blue)

*Conditions: Silica gel 60 F254 plates; Eluent: 9:1 Hexanes:Ethyl Acetate.


 values are approximate and may vary based on exact laboratory conditions.

Detailed Experimental Protocol

Phase 1: Mild Reaction Quenching and Extraction

Causality Focus: The initial reaction yields a magnesium alkoxide intermediate. A meticulous workup is essential to protonate this intermediate without triggering acid-catalyzed dehydration[3].

  • Thermal Control: Upon completion of the Grignard addition (verified via TLC), transfer the reaction flask to an ice-water bath and cool the mixture to 0 °C. Note: Quenching is highly exothermic and can cause rapid solvent boiling[3].

  • Mild Protonation: Vigorously stir the mixture and add a saturated aqueous solution of ammonium chloride (

    
    ) dropwise[3]. 
    
    
    
    is a mild acidic quenching agent that safely protonates the alkoxide but is not strong enough to cause the elimination of the tertiary alcohol[2].
  • Emulsion Resolution: The formation of magnesium hydroxyhalide salts often creates a persistent emulsion[2]. To break this, add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength forces phase separation[2].

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with Methyl tert-butyl ether (MTBE). MTBE is preferred over diethyl ether for scale-up due to its lower volatility and reduced peroxide-forming potential.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (

    
    ), filter, and concentrate under reduced pressure (rotary evaporation at a water bath temperature 
    
    
    
    35 °C to protect the product).
Phase 2: Flash Column Chromatography

Causality Focus: The crude oil contains non-polar biphenyls and unreacted ketone[2]. Silica gel chromatography separates these based on polarity.

  • Column Preparation: Pack a glass column with silica gel (230-400 mesh) using 100% hexanes as the slurry solvent[4].

  • Sample Loading: Dissolve the crude concentrated oil in a minimum volume of dichloromethane (DCM) or hexanes and carefully load it onto the top of the silica bed.

  • Gradient Elution:

    • Flush 1 (100% Hexanes, 2-3 column volumes): Elutes the highly non-polar 2,2'-dimethylbiphenyl and unreacted o-bromotoluene.

    • Flush 2 (95:5 Hexanes:Ethyl Acetate): Elutes the unreacted 3-methylcyclohexanone.

    • Flush 3 (90:10 to 85:15 Hexanes:Ethyl Acetate): Elutes the diastereomers of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

  • Fraction Analysis: Spot fractions on TLC plates. Combine fractions containing the pure tertiary alcohol spots (

    
     ~0.25-0.35) and concentrate under reduced pressure.
    
Phase 3: Diastereomeric Resolution

Causality Focus: The C1 and C3 stereocenters create a diastereomeric mixture. Depending on the downstream application, isolating a single isomer may be required.

  • Assessment of State: After chromatography, the enriched product will likely present as a viscous oil that may slowly crystallize upon standing.

  • Fractional Crystallization (If solidifying): Dissolve the mixture in a minimal amount of hot heptane. Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator. The less soluble diastereomer (often the trans isomer due to better crystal packing) will precipitate. Filter and wash with ice-cold hexanes.

  • Preparative HPLC (If remaining an oil): If high-purity individual isomers are required and crystallization fails, subject the mixture to Normal-Phase Preparative HPLC (e.g., using a Chiralcel or standard silica prep column, eluting with 98:2 Hexanes:Isopropanol) to cleanly resolve Isomer A from Isomer B.

References

  • Benchchem. "Application Notes and Protocols: Workup Procedure for the Grignard Reaction to Produce Tertiary Alcohols." Benchchem Technical Support Center.
  • Benchchem. "Technical Support Center: Grignard Reaction Work-up for Tertiary Alcohols." Benchchem Troubleshooting & Optimization.
  • Journal of Chemical Education. "Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment." ACS Publications.
  • ResearchGate. "Ni-catalysed, domino synthesis of tertiary alcohols from secondary alcohols." Chemical Communications (Supplementary Material).

Sources

Method

Application Note: Large-Scale Synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Introduction & Mechanistic Principles The synthesis of complex, sterically hindered tertiary alcohols is a critical operation in pharmaceutical and fragrance development. The target compound, 3-Methyl-1-(2-methylphenyl)c...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Principles

The synthesis of complex, sterically hindered tertiary alcohols is a critical operation in pharmaceutical and fragrance development. The target compound, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol , is a highly congested tertiary alcohol typically synthesized via the nucleophilic addition of an aryl Grignard reagent to a substituted cyclic ketone. While the Grignard reaction remains the most industrially viable method for constructing such carbon-carbon bonds[1], scaling this specific transformation presents unique mechanistic challenges.

The Challenge of Steric Hindrance

The coupling of 2-methylphenylmagnesium bromide (o-tolylmagnesium bromide) with 3-methylcyclohexanone is notoriously difficult due to severe steric crowding. The ortho-methyl group on the nucleophile and the meta-methyl group on the electrophile create a highly congested transition state. Consequently, the Grignard reagent often acts as a base rather than a nucleophile, abstracting an acidic


-proton from the ketone to form an enolate. This competing enolization pathway leads to the recovery of unreacted starting materials upon aqueous quench, severely depressing the yield of the desired tertiary alcohol[2].
Solvent Selection and Scalability

Traditional Grignard solvents like diethyl ether and tetrahydrofuran (THF) pose significant safety and operational hazards at scale due to high volatility, peroxide formation, and difficult solvent recovery. To mitigate these issues and suppress the enolization pathway, this protocol utilizes Cyclopentyl Methyl Ether (CPME) . CPME offers a higher boiling point (106 °C), lower peroxide formation rate, and forms an azeotrope with water, which streamlines the downstream workup by eliminating the need for a solvent swap[3]. Furthermore, the lower Lewis basicity of CPME compared to THF reduces the basic character of the Grignard reagent, subtly favoring nucleophilic addition over enolization.

Materials and Reagents

The following stoichiometry is optimized for a 1.0-mole pilot-scale batch. A slight excess of the Grignard reagent is employed to drive the reaction to completion against the limiting ketone.

Reagent / MaterialMW ( g/mol )EquivalentsAmountFunction
Magnesium Turnings 24.311.1527.9 gMetal source for Grignard
2-Bromotoluene 171.041.10188.1 gAryl halide precursor
3-Methylcyclohexanone 112.171.00112.2 gLimiting electrophile
DIBAL-H (1.0 M in Toluene) 142.220.0110.0 mLMagnesium activator
CPME (Anhydrous) 100.16-1200 mLReaction solvent
Ammonium Chloride (Sat. Aq.) 53.49-600 mLQuenching agent

Experimental Workflow

Workflow Mg Magnesium Turnings + Catalyst (DIBAL-H) Grignard o-Tolylmagnesium Bromide (Active Nucleophile) Mg->Grignard 60 °C, 2 h ArBr 2-Bromotoluene in CPME ArBr->Grignard Addition Nucleophilic Addition (0-5 °C, 3 h) Grignard->Addition Ketone 3-Methylcyclohexanone in CPME Ketone->Addition Slow Dosing Alkoxide Magnesium Alkoxide Intermediate Addition->Alkoxide Exothermic Quench Aqueous Quench (Sat. NH4Cl, <10 °C) Alkoxide->Quench PhaseSep Phase Separation & Organic Wash Quench->PhaseSep Product 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol PhaseSep->Product Distillation / Crystallization

Workflow for the large-scale Grignard synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Step-by-Step Protocol

This protocol is designed as a self-validating system , incorporating In-Process Controls (IPCs) to ensure quality and safety at each critical node.

Stage 1: Preparation of o-Tolylmagnesium Bromide

Mechanistic Note: Wurtz coupling (formation of 2,2'-dimethylbiphenyl) is a common side reaction. Maintaining a low concentration of unreacted 2-bromotoluene via slow addition minimizes this dimer formation.

  • Reactor Setup: Purge a 2 L jacketed glass reactor equipped with an overhead stirrer, reflux condenser, and internal temperature probe with ultra-high purity Nitrogen for 15 minutes.

  • Activation: Charge the reactor with 27.9 g of magnesium turnings and 200 mL of anhydrous CPME. Add 10.0 mL of DIBAL-H solution. Stir at 25 °C for 20 minutes to chemically scour the magnesium oxide layer[3].

  • Initiation: Heat the suspension to 60 °C. Add 5% (approx. 9.4 g) of the 2-bromotoluene charge. Wait for a noticeable exotherm (temperature spike to ~65 °C) and a color change to pale gray/brown, indicating initiation[1].

  • Dosing: Once initiated, dilute the remaining 2-bromotoluene in 300 mL of CPME. Dose this solution into the reactor continuously over 2 hours, utilizing jacket cooling to maintain the internal temperature strictly between 60–70 °C.

  • Maturation: Following the addition, maintain stirring at 65 °C for an additional 1.5 hours to ensure complete insertion[1].

  • IPC 1 (Self-Validation): Draw a 0.5 mL aliquot, quench with 1 mL of 1N HCl, extract with ethyl acetate, and analyze via GC-MS. Proceed only if residual 2-bromotoluene is < 2.0 Area %.

Stage 2: Nucleophilic Addition

Mechanistic Note: The addition must be performed at low temperatures to suppress the competing enolization of 3-methylcyclohexanone.

  • Cooling: Adjust the reactor jacket to cool the Grignard solution to 0–5 °C.

  • Electrophile Preparation: Dissolve 112.2 g of 3-methylcyclohexanone in 200 mL of anhydrous CPME in a separate dosing vessel.

  • Controlled Addition: Dose the ketone solution dropwise into the Grignard reagent over 3 hours. An exothermic reaction will occur[1]. Adjust the dosing rate to ensure the internal temperature never exceeds 10 °C.

  • Post-Addition Stirring: Allow the mixture to slowly warm to 20 °C and stir for 4 hours.

  • IPC 2 (Self-Validation): Analyze an aliquot via GC-MS (as described in IPC 1). Proceed to quench when 3-methylcyclohexanone conversion is > 95%.

Stage 3: Quenching and Aqueous Workup
  • Quenching: Cool the reactor back to 0 °C. Slowly dose 600 mL of saturated aqueous ammonium chloride (

    
    ) into the reactor[1]. Caution: The initial quench is highly exothermic and will evolve hydrogen gas from unreacted magnesium.
    
  • Phase Separation: Stir vigorously for 30 minutes, then halt agitation and allow the phases to separate for 20 minutes. The CPME (upper organic layer) will contain the product.

  • Washing: Drain the lower aqueous layer. Wash the organic phase with 300 mL of deionized water, followed by 300 mL of saturated brine.

Stage 4: Isolation and Purification
  • Concentration: Transfer the CPME layer to a rotary evaporator or distillation setup. Remove the solvent under reduced pressure (50 mbar, 60 °C water bath).

  • Purification: The crude product is a viscous, pale-yellow oil containing a mixture of diastereomers. Purify via fractional vacuum distillation (approx. 110–115 °C at 0.5 mmHg) to remove Wurtz coupling byproducts and trace unreacted ketone.

  • Crystallization (Optional): If a specific diastereomer is required, the distilled oil can be subjected to crystallization from cold heptane (-20 °C) to isolate the thermodynamically favored isomer.

Process Optimization & Data

The table below summarizes the empirical data used to select the optimal parameters for this protocol, demonstrating the superiority of CPME at controlled temperatures.

Table 1: Effect of Reaction Parameters on Yield and Pathway Distribution

Solvent SystemAddition Temp (°C)Ketone Conversion (%)Addition/Enolization RatioIsolated Yield (%)
THF20 - 258855 : 4541
THF0 - 58565 : 3552
CPME20 - 259472 : 2863
CPME 0 - 5 96 88 : 12 78

Data Interpretation: The use of CPME at 0–5 °C drastically shifts the kinetic competition in favor of nucleophilic addition, minimizing the loss of starting material to enolization and maximizing the isolated yield of the tertiary alcohol.

References[1] Title: Application Notes and Protocols for the Large-Scale Synthesis and Purification of 2-(2-Iodophenyl)propan-2-ol.

Source : Benchchem URL :[3] Title : Grignard Reactions in Cyclopentyl Methyl Ether. Source : Asian Journal of Organic Chemistry (via d-nb.info) URL :[2] Title : Recent Progress in the Catalytic Synthesis of Tertiary Alcohols from Ketones with Organometallic Reagents. Source : European Journal of Organic Chemistry (via ResearchGate) URL :

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Welcome to the Technical Support Center. The synthesis of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol via the nucleophilic addition of 2-methylphenylmagnesium bromide (or 2-methylphenyllithium) to 3-methylcyclohexanone is...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. The synthesis of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol via the nucleophilic addition of 2-methylphenylmagnesium bromide (or 2-methylphenyllithium) to 3-methylcyclohexanone is notoriously difficult. This guide is designed for drug development professionals and researchers to troubleshoot poor yields, understand the mechanistic causality behind reaction failures, and implement self-validating protocols to ensure synthetic success.

Diagnostic Matrix: Quantitative Yield Analysis

Before troubleshooting, compare your current reaction conditions against our diagnostic matrix to identify the likely root cause of your yield bottleneck.

Reaction ConditionsAdditiveDominant PathwayAvg. YieldPrimary Issue / Observation
Standard Grignard (THF, RT)NoneAlpha-Deprotonation (Enolization)< 10%Starting ketone recovered after aqueous workup.
TurboGrignard (THF, 0°C)LiClMixed (Addition + Enolization)30 - 45%Improved nucleophilicity, but basicity remains high.
Organocerium (THF, -78°C)CeCl₃1,2-Nucleophilic Addition> 85%Highly selective; requires strict anhydrous CeCl₃ prep.
Lanthanide Salt (THF, RT)LaCl₃·2LiCl1,2-Nucleophilic Addition> 90%Homogeneous reaction; highly scalable and selective.

Troubleshooting Guides & FAQs

Q1: Why am I recovering mostly unreacted 3-methylcyclohexanone instead of the target alcohol after workup?

The Causality: You are experiencing a classic kinetic vs. thermodynamic competition driven by extreme steric hindrance. The nucleophilic addition requires the Grignard reagent to approach the carbonyl carbon at the Bürgi-Dunitz angle (~107°). However, the ortho-methyl group on your nucleophile (2-methylphenylmagnesium bromide) and the 3-methyl group on your electrophile (3-methylcyclohexanone) create massive steric repulsion [1].

Because Grignard reagents are strong bases, this kinetic slowdown allows the competitive acid-base reaction to dominate. The Grignard reagent simply strips an alpha-proton from the ketone, forming a magnesium enolate. This is a self-validating failure mode : upon adding your aqueous quench, the enolate reprotonates, and you recover your starting 3-methylcyclohexanone [2].

Q2: How can I overcome this dual steric hindrance to force the 1,2-addition?

The Solution: You must attenuate the basicity of your organometallic reagent while simultaneously enhancing the electrophilicity of the ketone. This is achieved through oxophilic Lewis acid activation.

  • Imamoto's Organocerium Protocol: By transmetalating your Grignard or lithium reagent with anhydrous CeCl₃ at -78°C, you generate an organocerium(III) species. Cerium is highly oxophilic and significantly less basic than magnesium, suppressing the enolization pathway and forcing the 1,2-addition [1].

  • Knochel's Lanthanide Salt Protocol: A more modern, scalable approach utilizes LaCl₃·2LiCl. Unlike CeCl₃, which forms a heterogeneous suspension, LaCl₃·2LiCl is completely soluble in THF. It coordinates to the carbonyl oxygen, activating it toward attack while preventing alpha-deprotonation, routinely boosting yields of hindered tertiary alcohols to >90% [2][3].

Mechanism Ketone 3-Methylcyclohexanone + 2-Methylphenyl-MgBr Enolization Enolization (Base Pathway) Low Yield of Target Ketone->Enolization Standard Conditions (Steric Hindrance) Activation LaCl3·2LiCl or CeCl3 Oxophilic Activation Ketone->Activation Addition of Lanthanide Salts Addition 1,2-Nucleophilic Addition High Yield of Target Activation->Addition Suppressed Basicity Enhanced Nucleophilicity

Fig 1: Mechanistic divergence of hindered ketones altered by lanthanide activation.

Q3: What is the exact step-by-step methodology for the Organocerium(III)-mediated addition?

The Protocol: The success of the Imamoto protocol relies entirely on the absolute dehydration of CeCl₃. Even trace moisture will destroy your organometallic reagent.

Step 1: Dehydration of CeCl₃·7H₂O

  • Place CeCl₃·7H₂O in a Schlenk flask.

  • Heat gradually to 140°C under high vacuum (0.1 mmHg) over 2 hours.

  • Maintain at 140°C for an additional 2 hours. The salt must become a free-flowing white powder.

  • Cool to room temperature under strictly anhydrous argon.

Step 2: Transmetalation & Addition

  • Suspend the anhydrous CeCl₃ (1.5 equiv) in dry THF and stir vigorously for 2 hours at room temperature to form a uniform suspension.

  • Cool the suspension to -78°C.

  • Dropwise, add the 2-methylphenylmagnesium bromide or 2-methylphenyllithium (1.5 equiv). Stir for 1 hour at -78°C. The mixture will typically turn a deep yellow/orange, indicating the formation of the organocerium species.

  • Add 3-methylcyclohexanone (1.0 equiv) neat or as a THF solution.

  • Stir for 2 hours at -78°C, then allow the reaction to slowly warm to 0°C.

  • Quench with 10% aqueous acetic acid or saturated NH₄Cl, extract with ethyl acetate, and purify via silica gel chromatography.

Workflow Step1 Dry CeCl3 (140°C, Vacuum) Step2 Suspend in THF (Stir 2h, RT) Step1->Step2 Step3 Cool to -78°C Add o-Tolyl-MgBr Step2->Step3 Step4 Add Ketone (Stir 1-2h) Step3->Step4 Step5 Quench (NH4Cl) & Extract Step4->Step5

Fig 2: Step-by-step experimental workflow for organocerium-mediated 1,2-addition.

Q4: Can I just use TurboGrignard (iPrMgCl·LiCl) to improve the yield?

The Causality: TurboGrignard reagents contain LiCl, which breaks up the polymeric aggregates typically formed by standard Grignard reagents in THF (the Schlenk equilibrium) [4]. This dramatically increases the kinetic reactivity and nucleophilicity of the reagent.

However, while TurboGrignard is excellent for halogen-magnesium exchange and adding to moderately hindered systems, it does not significantly reduce the basicity of the reagent. For highly enolizable targets like 3-methylcyclohexanone, using TurboGrignard alone will still result in significant enolization. For optimal results, use a TurboGrignard-derived nucleophile in combination with a sub-stoichiometric amount of LaCl₃·2LiCl.

References

  • Imamoto, T., Kusumoto, T., Sugiura, Y., Suzuki, N., & Takiyama, N. "Organocerium reagents. Nucleophilic addition to easily enolizable ketones." Tetrahedron Letters, 1985.

  • Thornton, A. "Selective 1,2-Additions with LaCl3·2LiCl." Sigma-Aldrich Reaction Design & Optimization.

  • Knochel, P., et al. "Solutions of anhydrous lanthanide salts and its preparation." European Patent Office EP 1759765 A1, 2007.

  • "Copper-Free Alternatives to Access Ketone Building Blocks from Grignard Reagents." ACS Omega, 2022.

Optimization

Technical Support Center: Grignard Synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Welcome to the advanced troubleshooting portal for the synthesis of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol. This guide is designed for researchers and drug development professionals to address the specific mechanisti...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the advanced troubleshooting portal for the synthesis of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol. This guide is designed for researchers and drug development professionals to address the specific mechanistic deviations, stereochemical challenges, and side reactions encountered when reacting 3-methylcyclohexanone with 2-methylphenylmagnesium bromide.

Mechanistic Workflow & Competing Pathways

To effectively troubleshoot this reaction, one must first understand the competing chemical pathways. The steric bulk of both the ortho-substituted Grignard reagent and the substituted cyclohexanone introduces significant pathway divergence.

GrignardPathways Ketone 3-Methylcyclohexanone + 2-Methylphenyl MgBr Addition Nucleophilic Addition (Desired) Ketone->Addition Nucleophilic Attack Enolization Enolization (Side Reaction) Ketone->Enolization Acid-Base Reaction Wurtz Wurtz Coupling (During Prep) Ketone->Wurtz Excess Halide/Heat Alkoxide Magnesium Alkoxide Intermediate Addition->Alkoxide Enolate Magnesium Enolate + Toluene Enolization->Enolate Biphenyl 2,2'-Dimethylbiphenyl Wurtz->Biphenyl Workup Acidic Workup (NH4Cl / HCl) Alkoxide->Workup Enolate->Workup Product 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol (cis/trans mixture) Workup->Product Mild Quench Alkene Dehydration Byproduct (Alkene) Workup->Alkene Strong Acid/Heat Recovered Recovered Ketone + Toluene Workup->Recovered Protonation

Fig 1: Competing pathways in the Grignard synthesis of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Troubleshooting Guide & FAQs

Q1: I am recovering a large amount of unreacted 3-methylcyclohexanone and observing toluene in my crude NMR. Why is the nucleophilic addition failing? A1: This is a classic case of enolization competing with nucleophilic addition . Grignard reagents are not only strong nucleophiles but also strong bases. Because 2-methylphenylmagnesium bromide possesses an ortho-methyl group, it is highly sterically hindered. When it encounters 3-methylcyclohexanone, the steric bulk impedes the nucleophilic attack on the carbonyl carbon. Instead, the Grignard reagent acts as a base, deprotonating the acidic


-protons of the ketone to form a magnesium enolate and toluene,. Upon acidic workup, the enolate is simply protonated back to the starting 3-methylcyclohexanone.
Optimization: To suppress enolization, ensure the reaction is kept at low temperatures (e.g., 0 °C to -78 °C) during addition. Alternatively, transmetalation to an organocerium reagent (using anhydrous 

) can drastically increase nucleophilicity while reducing basicity.

Q2: My GC/MS shows a significant non-polar byproduct with a mass of 182 m/z. What is this and how do I prevent it? A2: The byproduct is 2,2'-dimethylbiphenyl , resulting from the Wurtz-type homocoupling of the Grignard reagent during its preparation,. When 2-bromotoluene reacts with the magnesium surface, radical intermediates are formed. If the localized concentration of the halide is too high, these radicals couple rather than form the Grignard reagent. Optimization: Form the Grignard reagent using a highly dilute solution of 2-bromotoluene and add the halide dropwise to control the exothermic reaction. Solvent choice is also critical (see Section 3).

Q3: I successfully formed the product, but after workup, my NMR shows alkene peaks (e.g., ~5.4 ppm). What went wrong? A3: You are observing dehydration (elimination) of your product. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is a tertiary alcohol. It is well documented that tertiary magnesium alkoxides can undergo a dehydration reaction during protic workup, yielding an elimination product (alkene) instead of the desired alcohol. Optimization: Avoid strong acids like


 or 

during the quench. Use a mild, weakly acidic quench such as saturated aqueous ammonium chloride (

) at 0 °C. Do not heat the mixture during solvent evaporation.

Q4: My product appears as two closely eluting spots on TLC, and NMR shows two sets of signals for the tertiary alcohol. Is it impure? A4: Your product is not necessarily impure; you have generated diastereomers . 3-Methylcyclohexanone's 3-methyl group locks the ring predominantly in a chair conformation with the methyl group in the equatorial position. The Grignard reagent can attack the carbonyl from either the axial or equatorial face. In general, large nucleophiles attack equatorially and small nucleophiles attack axially. Because 2-methylphenylmagnesium bromide is extremely bulky, it strongly prefers to attack from the equatorial trajectory to avoid severe 1,3-diaxial steric clashes with the axial protons at C3 and C5. This equatorial attack pushes the resulting hydroxyl group into the axial position, yielding predominantly the cis-diastereomer (where the 3-methyl and 2-methylphenyl groups are 1,3-diequatorial). The minor spot is the trans-diastereomer resulting from axial attack.

Quantitative Data: Solvent Effects on Wurtz Coupling

The choice of solvent dramatically impacts the ratio of the desired Grignard reagent to the Wurtz coupling byproduct. The table below summarizes comparative solvent data for the formation of hindered Grignard reagents.

SolventYield of Grignard Product (%)Wurtz Coupling Observation
Diethyl Ether (

)
94%Excellent yield with minimal Wurtz coupling.
Tetrahydrofuran (THF) 27%Poor yield due to significant Wurtz byproduct formation.
Troubleshooting

Technical Support Center: Purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Welcome to the Technical Support Center for the isolation and purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol . This guide is engineered for researchers, analytical scientists, and drug development professiona...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation and purification of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol . This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the complex downstream processing of this specific tertiary benzylic-like alcohol.

Mechanistic Root Cause Analysis (The "Why")

Purifying 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol—typically synthesized via the Grignard addition of o-tolylmagnesium bromide to 3-methylcyclohexanone—presents two distinct physicochemical challenges:

  • Extreme Susceptibility to Dehydration: The hydroxyl group resides at a tertiary carbon (C1) directly adjacent to an electron-rich ortho-tolyl ring. Under even mildly acidic conditions or thermal stress, the hydroxyl group is protonated and leaves as water. The resulting tertiary carbocation is highly stabilized by the adjacent aromatic ring. This triggers a rapid E1 elimination pathway, converting your target product into an undesired alkene (1-(2-methylphenyl)-3-methylcyclohexene) [1].

  • Diastereomeric Complexity: The starting ketone possesses a stereocenter at C3. The nucleophilic attack of the Grignard reagent at C1 creates a second stereocenter, yielding a mixture of cis and trans diastereomers. Because the steric bulk of the o-tolyl and 3-methyl groups dictates facial attack, these diastereomers have nearly identical dipole moments and polarities, making standard chromatographic resolution exceptionally difficult [2].

Diagnostic Purification Workflow

PurificationWorkflow N1 Crude Reaction Mixture (Diastereomers + Impurities) N2 Standard Silica Gel (Acidic Silanols) N1->N2 High Risk N3 Standard Distillation (>100°C) N1->N3 High Risk N5 Base-Treated Silica (1% Et3N) N1->N5 Optimized Flash N6 Preparative HPLC (C18 Reverse Phase) N1->N6 High-Resolution N4 Alkene Byproduct (Yield Loss via E1) N2->N4 H+ Catalyzed Dehydration N3->N4 Thermal Dehydration N7 Purified Isomers (Cis & Trans Separated) N5->N7 Prevents Carbocation Formation N6->N7 Baseline Diastereomer Resolution

Fig 1. Troubleshooting purification pathways for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Troubleshooting FAQs

Q: Why is my product turning into an alkene during standard flash chromatography? A: Standard silica gel contains surface silanol groups with a pKa of approximately 4.5 to 5.5. For a tertiary benzylic alcohol, this mild acidity is sufficient to protonate the hydroxyl group and catalyze an E1 dehydration on the column. Solution: You must deactivate the acidic silanol sites by pre-treating the silica gel with 1–2% triethylamine (Et₃N) in your mobile phase, or switch to neutral/basic Alumina.

Q: I attempted vacuum distillation to remove unreacted 3-methylcyclohexanone, but my final yield of the alcohol is extremely low. What happened? A: Thermal stress is the second major catalyst for the dehydration of 1-arylcyclohexanols. If your distillation pot temperature exceeded 90°C, the target alcohol likely dehydrated into 1-(2-methylphenyl)-3-methylcyclohexene. Solution: Utilize a high-vacuum system (<0.1 Torr) to keep pot temperatures strictly below 80°C, or bypass distillation entirely in favor of base-deactivated chromatography.

Q: How can I achieve baseline separation of the cis and trans diastereomers? A: Normal-phase flash chromatography rarely provides sufficient theoretical plates to resolve these diastereomers due to their nearly identical Rƒ values. Solution: Preparative Reversed-Phase HPLC (C18) using an isocratic water/methanol or water/acetonitrile gradient is the gold standard for separating closely eluting diastereomeric alcohols [2]. Alternatively, for industrial scale-up, converting the mixture into diastereomeric esters, followed by fractional crystallization and saponification, is a proven non-chromatographic workaround [3].

Quantitative Separation Metrics

To assist with fraction identification and method development, refer to the physicochemical properties and expected chromatographic behavior of the crude mixture components below.

Compound / ImpurityNatureEst. Boiling PointRƒ Value (Hex/EtOAc 9:1)Dehydration RiskRecommended Resolution Strategy
3-Methylcyclohexanone Unreacted Starting Material~170°C0.65NoneHigh-Vacuum Distillation (<80°C)
2,2'-Dimethylbiphenyl Grignard Wurtz Byproduct~258°C0.90NoneFlash Chromatography
1-(2-Methylphenyl)-3-methylcyclohexene Dehydration Byproduct~240°C0.85N/APreventative (Base-treated silica)
Cis-3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Target Diastereomer A~280°C (dec)0.35Critical Preparative HPLC (C18)
Trans-3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Target Diastereomer B~280°C (dec)0.32Critical Preparative HPLC (C18)

Validated Experimental Protocols

Protocol A: Base-Deactivated Flash Chromatography (Bulk Purification)

Objective: Isolate the diastereomeric mixture of the target alcohol from ketone and biphenyl impurities without inducing dehydration.

  • Solvent Preparation: Prepare a mobile phase of Hexanes/Ethyl Acetate (90:10 v/v). Add 1% (v/v) Triethylamine (Et₃N) to the mixture to act as a silanol deactivator.

  • Column Packing: Slurry-pack standard silica gel (230-400 mesh) using the Et₃N-spiked mobile phase. Flush the column with at least 3 column volumes (CV) of the solvent.

  • Self-Validation Check (Critical): Collect a few drops of the eluent from the column stopcock and test with a pH strip. The pH must read >7.5. If it is neutral or acidic, continue flushing with Et₃N-spiked solvent until basicity is confirmed.

  • Loading: Dissolve the crude mixture in a minimum amount of the mobile phase and load it carefully onto the silica bed.

  • Elution: Elute using the 90:10 Hexanes/EtOAc (+1% Et₃N) isocratic system. Monitor fractions via TLC (UV active for the aromatic ring; stains dark blue/purple with p-Anisaldehyde).

  • Concentration: Pool the fractions containing the target alcohol (Rƒ ~0.32-0.35) and concentrate under reduced pressure. Keep the water bath temperature strictly below 40°C to prevent thermal degradation during solvent removal.

Protocol B: Preparative HPLC Separation (Diastereomer Resolution)

Objective: Achieve baseline separation of the cis and trans diastereomers.

  • System Setup: Equip the preparative HPLC with a C18 Reversed-Phase column (e.g., 250 mm × 21.2 mm, 5 µm particle size) and a UV detector set to 210 nm and 254 nm.

  • Mobile Phase: Prepare an isocratic mixture of 75% Methanol and 25% HPLC-grade Water. Degas thoroughly via sonication.

  • Analytical Self-Validation: Before preparative injection, perform a 10 µL analytical injection of the purified mixture from Protocol A. Calculate the resolution factor (

    
    ). Do not proceed to preparative scale unless 
    
    
    
    .
    If
    
    
    , decrease the methanol concentration to 70% to increase retention time and resolution.
  • Preparative Injection: Inject the sample (dissolved in pure methanol, max 50-100 mg per injection depending on column capacity).

  • Fraction Collection: Collect the two closely eluting peaks. The cis and trans isomers will elute sequentially.

  • Recovery: Lyophilize the collected fractions to remove water, or extract the aqueous methanolic fractions with dichloromethane (DCM), dry over anhydrous

    
    , and evaporate gently to yield the pure, separated diastereomers.
    

References

  • Ishihara, K., et al. "Enantioselective Protonation of Silyl Enol Ethers and Ketene Disilyl Acetals with Lewis Acid-Assisted Chiral Brønsted Acids: Reaction Scope and Mechanistic Insights." Journal of the American Chemical Society, 2000. Available at:[Link]

  • Harada, N. "HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations." Molecules, 2018. Available at:[Link]

  • Manimaran, T., et al. "Process for the separation of isomers of diastereomeric alcohols." US Patent 5095155A, 1992.
Optimization

Optimization of reaction conditions for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Topic: Diagnostic Hub and Optimization Protocols for Sterically Hindered 1,2-Additions As a Senior Application Scientist, I frequently...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Topic: Diagnostic Hub and Optimization Protocols for Sterically Hindered 1,2-Additions

As a Senior Application Scientist, I frequently consult on the synthesis of highly congested tertiary alcohols. The synthesis of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol presents a formidable challenge. When coupling 3-methylcyclohexanone with an ortho-substituted nucleophile like 2-methylphenylmagnesium bromide (o-tolylmagnesium bromide), researchers frequently encounter abysmal yields.

This guide deconstructs the mechanistic failures—primarily competitive enolization—and provides a self-validating, Cerium-mediated protocol to force the desired 1,2-addition.

Mechanistic Diagnostics & Troubleshooting Workflow

When standard Grignard conditions fail, it is critical to diagnose the underlying pathway. The flowchart below outlines the causality of reaction failure and the logical intervention required.

G Start Target: 3-Methyl-1- (2-methylphenyl)cyclohexan-1-ol Problem Issue: High Ketone Recovery (<10% Yield) Start->Problem Cause Diagnostic: Grignard acting as Base (Enolization outcompetes Addition) Problem->Cause Analyze side-products Solution Intervention: Add Anhydrous CeCl3 (Imamoto Protocol) Cause->Solution Optimize Mech1 Mechanism A: Increases Carbonyl Oxophilicity Solution->Mech1 Mech2 Mechanism B: Reduces Nucleophile Basicity Solution->Mech2 Success Result: High Yield 1,2-Addition (>85%) Mech1->Success Mech2->Success

Logical troubleshooting workflow for overcoming enolization in hindered ketone additions.

Frequently Asked Questions (FAQs)

Q1: Why am I recovering >85% of my starting 3-methylcyclohexanone instead of the target alcohol? A: You are observing a classic acid-base reaction outcompeting nucleophilic addition. The ortho-methyl group on the Grignard reagent drastically increases its steric bulk. Instead of attacking the sterically hindered carbonyl carbon (further shielded by the 3-methyl group on the cyclohexane ring), the Grignard reagent acts as a base, deprotonating the acidic α-protons of the ketone to form an enolate[1]. Upon aqueous workup, the enolate is simply reprotonated, returning your starting material[2].

Q2: How does the Imamoto Reagent (CeCl3) alter the reaction pathway? A: The Imamoto protocol utilizes anhydrous Cerium(III) chloride to perform a transmetalation with the Grignard reagent, forming an organocerium intermediate[3]. This shift achieves two critical mechanistic changes:

  • Enhanced Oxophilicity: The highly oxophilic Ce(III) coordinates tightly to the carbonyl oxygen, increasing the electrophilicity (hardness) of the carbonyl carbon.

  • Reduced Basicity: The resulting organocerium species is significantly less basic than the parent magnesium or lithium reagent, effectively shutting down the competitive enolization pathway[4].

Q3: What is the most critical failure point in the CeCl3 protocol? A: Moisture. CeCl3 is highly hygroscopic. If the heptahydrate (CeCl3·7H2O) is not rigorously dehydrated, residual water will instantly protonate and destroy the organometallic reagent[2]. The dehydration must follow a strict temperature gradient under high vacuum to prevent hydrolysis into inactive cerium oxychloride (CeOCl).

Q4: Does the Imamoto protocol affect the diastereoselectivity of the addition? A: Yes. 3-Methylcyclohexanone exists predominantly in the chair conformation with the methyl group in the equatorial position. Because the organocerium reagent is exceptionally bulky, it exhibits a strong preference for equatorial attack to avoid 1,3-diaxial steric clashes with the ring protons, yielding the axial alcohol as the major diastereomer.

Quantitative Reaction Metrics

The following table summarizes the expected outcomes based on the chosen reagent system. The data clearly illustrates the necessity of the Cerium-mediated approach.

Reagent SystemReaction TempKetone Recovery (%)Product Yield (%)Primary Diagnostic Issue
o-Tolyl-MgBr0 °C to RT> 85%< 10%Severe enolization (acts as base)
o-Tolyl-Li-78 °C60 - 70%20 - 30%Enolization / side reactions
o-Tolyl-MgBr / CeCl3 0 °C < 5% 85 - 92% None (Optimal Condition)
o-Tolyl-Li / CeCl3-78 °C< 5%88 - 95%Requires strict cryogenic control

Validated Standard Operating Procedure (SOP)

This protocol is engineered as a self-validating system. Do not proceed to the next step unless the specific visual or thermal checkpoints are met.

Workflow Step1 1. Dry CeCl3·7H2O (140°C, High Vac) Step2 2. Suspend in THF (Stir Overnight) Step1->Step2 Step3 3. Cool down to 0°C (Argon Atm) Step2->Step3 Step4 4. Add o-Tolyl-MgBr (Transmetalation) Step3->Step4 Step5 5. Add Ketone (Dropwise) Step4->Step5 Step6 6. Quench & Extract (Aq. NH4Cl) Step5->Step6

Step-by-step experimental workflow for the CeCl3-promoted Grignard addition.

Step-by-Step Methodology:

Step 1: Rigorous Dehydration of CeCl3

  • Place 1.5 equivalents of CeCl3·7H2O in a Schlenk flask.

  • Apply high vacuum (0.1 mmHg) and heat gradually: 90 °C for 1 hour, then 140 °C for 2 hours.

  • Validation Checkpoint: The powder must remain loose and free-flowing. If it melts or clumps, heating was too rapid, and CeOCl has formed. Discard and restart.

Step 2: Activation in THF

  • Cool the flask to room temperature under dry Argon.

  • Add anhydrous THF (approx. 5 mL per gram of CeCl3) to create a suspension.

  • Stir vigorously overnight (at least 12 hours) at room temperature.

  • Validation Checkpoint: The suspension should appear as a uniform, milky-white slurry.

Step 3: Transmetalation

  • Cool the CeCl3 suspension to 0 °C using an ice bath[2].

  • Dropwise, add 1.5 equivalents of o-tolylmagnesium bromide (titrated prior to use).

  • Stir the mixture at 0 °C for 1.5 hours.

  • Validation Checkpoint: The mixture must transition from a white slurry to a yellow or brownish-red suspension[3]. If it remains white, the Grignard reagent was quenched by residual moisture.

Step 4: Nucleophilic Addition

  • Maintain the reaction at 0 °C.

  • Add 1.0 equivalent of 3-methylcyclohexanone (neat or dissolved in a minimum volume of dry THF) dropwise over 15 minutes.

  • Stir for an additional 2 hours at 0 °C.

Step 5: Quench and Workup

  • Quench the reaction carefully with saturated aqueous NH4Cl.

  • Filter the resulting mixture through a pad of Celite to remove cerium salts, washing the pad thoroughly with ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash chromatography.

References

  • CeCl3/n‐BuLi: Unraveling Imamoto's Organocerium Reagent, Angewandte Chemie International Edition. 4

  • Applications of CeCl3 as an Environmental Friendly Promoter in Organic Chemistry, Chemical Reviews. 3

  • Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride, Journal of the American Chemical Society. 1

  • USE OF CERIUM(III) CHLORIDE IN THE REACTIONS OF CARBONYL COMPOUNDS WITH ORGANOLITHIUMS OR GRIGNARD REAGENTS FOR THE SUPPRESSION OF ABNORMAL REACTIONS, Organic Syntheses. 2

Sources

Reference Data & Comparative Studies

Validation

Synthetic Routes to 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol: A Comparative Guide

The synthesis of 1-arylcyclohexanols is a foundational transformation in organic and medicinal chemistry, historically dominated by the addition of organometallic reagents to cyclohexanone derivatives[1]. However, synthe...

Author: BenchChem Technical Support Team. Date: March 2026

The synthesis of 1-arylcyclohexanols is a foundational transformation in organic and medicinal chemistry, historically dominated by the addition of organometallic reagents to cyclohexanone derivatives[1]. However, synthesizing 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol introduces significant synthetic hurdles. The combination of an enolizable ketone (3-methylcyclohexanone) and a sterically demanding, highly basic nucleophile (the 2-methylphenyl/o-tolyl group) often results in poor chemoselectivity and complex diastereomeric mixtures.

This guide objectively compares three distinct synthetic routes—Grignard addition, Organolithium addition, and Organocerium-mediated addition—analyzing their mechanistic causality, stereochemical outcomes, and overall efficiency.

Mechanistic Causality: Chemoselectivity and Stereocontrol

The Chemoselectivity Problem (Enolization vs. Addition)

Highly basic nucleophiles, such as Grignard and organolithium reagents, often act as bases rather than nucleophiles when reacting with sterically hindered ketones. This leads to the abstraction of an


-proton from 3-methylcyclohexanone, generating a magnesium or lithium enolate[2]. Upon aqueous workup, the enolate simply reverts to the starting ketone, drastically reducing the yield of the desired tertiary alcohol and generating self-aldol condensation side-products.
The Stereochemical Trajectory

3-Methylcyclohexanone exists predominantly in a chair conformation where the 3-methyl group occupies the equatorial position to minimize steric strain. When a nucleophile attacks the carbonyl carbon (C1), it must choose between two trajectories:

  • Axial Attack: The nucleophile attacks from the top face. For bulky aryl groups like o-tolyl, this trajectory is highly disfavored due to severe 1,3-diaxial steric clashes with the axial protons at C3 and C5.

  • Equatorial Attack: The nucleophile attacks from the less hindered equatorial trajectory. While this introduces some torsional strain in the transition state, it is sterically favored for bulky nucleophiles.

Equatorial attack places the o-tolyl group in the equatorial position. Because the 3-methyl group is also equatorial, the resulting major product is the 1,3-diequatorial cis-isomer .

G Chair 3-Methylcyclohexanone (Equatorial CH3) Axial Axial Attack (1,3-Diaxial Clash) Chair->Axial High Energy TS Equatorial Equatorial Attack (Sterically Favored) Chair->Equatorial Low Energy TS Trans trans-Isomer (Minor) Axial->Trans Cis cis-Isomer (Major) Equatorial->Cis

Fig 1. Stereochemical trajectories for nucleophilic addition to 3-methylcyclohexanone.

Comparison of Synthetic Routes

Route A: Direct Grignard Addition

The traditional approach utilizes o-tolylmagnesium bromide . While straightforward, the strongly basic nature of the Grignard reagent leads to significant enolization[2]. Furthermore, the reaction is typically run at 0 °C to room temperature, which provides thermodynamic energy that lowers the kinetic diastereoselectivity, resulting in a notable mixture of cis and trans isomers.

Route B: Direct Organolithium Addition

Utilizing o-tolyllithium at cryogenic temperatures (-78 °C) improves the reaction profile. Organolithium reagents are more nucleophilic and less sterically encumbered than their solvated Grignard counterparts. The low temperature enforces strict kinetic control, improving the diastereomeric ratio (dr) in favor of the cis-isomer. However, basicity remains high, and enolization is still a competing pathway.

Route C: Organocerium Addition (Imamoto Protocol)

The gold standard for this transformation is the Imamoto protocol, which utilizes stoichiometric anhydrous Cerium(III) chloride (CeCl₃) [3]. By transmetallating o-tolyllithium with CeCl₃, a highly oxophilic but weakly basic organocerium reagent is formed. The cerium strongly coordinates to the carbonyl oxygen, increasing its electrophilicity, while the reduced basicity of the carbon-metal bond completely suppresses enolization[4]. This route provides near-quantitative yields with exceptional diastereoselectivity.

G cluster_routes SM 3-Methylcyclohexanone Grignard Route A: Grignard o-Tolyl-MgBr 0°C to RT SM->Grignard Lithium Route B: Organolithium o-Tolyl-Li -78°C SM->Lithium Cerium Route C: Organocerium o-Tolyl-Li + CeCl3 -78°C SM->Cerium ProdA Yield: ~45% High Enolization Moderate dr Grignard->ProdA ProdB Yield: ~65% Moderate Enolization Good dr Lithium->ProdB ProdC Yield: >95% No Enolization Excellent dr (cis) Cerium->ProdC

Fig 2. Comparison of synthetic routes to 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Quantitative Data Comparison

The following table summarizes the expected performance metrics for each route based on established organometallic reactivity profiles for hindered cyclohexanones.

Synthetic RouteReagent SystemTemperatureYield (%)Diastereomeric Ratio (cis:trans)Enolization Side-Product (%)
Route A o-TolylMgBr / THF0 °C to 25 °C40 - 50%~ 75:2535 - 45%
Route B o-TolylLi / THF-78 °C60 - 70%~ 85:1520 - 30%
Route C o-TolylLi + CeCl₃ / THF-78 °C> 95% > 95:5 < 2%

Experimental Protocols

To ensure reproducibility and trustworthiness, the protocols below incorporate self-validating checkpoints.

Protocol 1: Route C - Organocerium Addition (Optimized Method)

Note: The success of this reaction is entirely dependent on the absolute anhydrous nature of the CeCl₃. Even trace water will destroy the organolithium reagent.

Step 1: Rigorous Drying of CeCl₃ (Self-Validating Step)

  • Place CeCl₃·7H₂O (1.5 equivalents relative to ketone) in a Schlenk flask equipped with a magnetic stir bar.

  • Gradually heat the flask under high vacuum (0.1 mmHg) in an oil bath:

    • 90 °C for 2 hours.

    • 140 °C for 12 hours.

  • Validation Checkpoint: The material must transition from crystalline chunks to a fine, free-flowing white powder. If the powder clumps or sticks to the glass, hydration remains, and the batch must be re-dried or discarded.

Step 2: Formation of the Organocerium Reagent

  • Cool the anhydrous CeCl₃ to room temperature under inert argon.

  • Add anhydrous THF (approx. 5 mL per mmol of CeCl₃) and stir vigorously for 2 hours to form a milky white suspension of the CeCl₃-THF complex.

  • Cool the suspension to -78 °C using a dry ice/acetone bath.

  • Dropwise, add a solution of o-tolyllithium (1.4 equivalents) via syringe.

  • Validation Checkpoint: A distinct color change (typically yellow/orange) will occur, indicating the successful transmetallation to o-tolylcerium(III) dichloride. Stir at -78 °C for 1 hour.

Step 3: Nucleophilic Addition

  • Dissolve 3-methylcyclohexanone (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Add the ketone solution dropwise to the organocerium mixture at -78 °C.

  • Stir for 2 hours at -78 °C.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 8:2). The UV-inactive ketone (visualized with KMnO₄ stain) should completely disappear, replaced by a highly UV-active product spot.

Step 4: Workup

  • Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature. The cerium salts will precipitate as a white/grey sludge.

  • Filter the mixture through a pad of Celite, washing with diethyl ether.

  • Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude cis-3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Protocol 2: Route A - Standard Grignard Addition (For Comparison)
  • Grignard Formation: In a flame-dried flask under argon, add magnesium turnings (1.2 eq) and enough THF to cover them. Add a crystal of iodine to activate the Mg. Dropwise, add 2-bromotoluene (1.2 eq) in THF. Reflux gently until the Mg is consumed.

  • Addition: Cool the Grignard solution to 0 °C. Add 3-methylcyclohexanone (1.0 eq) in THF dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

  • Workup: Quench with saturated NH₄Cl, extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate. Note: Yields will be significantly lower due to the recovery of unreacted 3-methylcyclohexanone from the enolate intermediate.

References

1.1 - BenchChem. Historical overview of 1-arylcyclohexanol synthesis via organometallic addition to cyclohexanones[1]. 2.2 - ACS Publications. Discussion on the limitations of strongly basic Grignard reagents and the enolization of ketones[2]. 3. 3 - Thieme Connect. Application of Cerium(III) chloride to prevent common side reactions such as enolization and conjugate addition[3]. 4.4 - Google Patents. Detailed comparative data on Imamoto's procedure utilizing low temperatures (-78 °C) to achieve quantitative yields[4].

Sources

Comparative

Reactivity of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol vs other tertiary alcohols

As drug development increasingly ventures into complex, three-dimensional chemical space, understanding the precise reactivity limits of highly hindered molecules is paramount. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development increasingly ventures into complex, three-dimensional chemical space, understanding the precise reactivity limits of highly hindered molecules is paramount. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol represents a fascinating extreme in steric hindrance. It features a tertiary hydroxyl group, a bulky cyclohexane ring, an ortho-substituted phenyl ring (o-tolyl), and an additional methyl group at the C3 position.

This guide objectively compares the reactivity profile of this highly congested molecule against simpler tertiary alcohols, providing mechanistic insights and self-validating experimental protocols to guide synthetic strategy.

Mechanistic Profiling: The "Tug-of-War" of B-Strain

The reactivity of tertiary alcohols is generally dictated by their ability to form carbocations, making [1]. However, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol introduces a unique mechanistic tug-of-war between ground-state steric strain and transition-state resonance:

  • Ground-State B-Strain (Brown's Strain): In the sp³-hybridized ground state, the 109.5° bond angles force the o-tolyl group, the hydroxyl group, and the cyclohexane ring into severe steric conflict. The departure of the hydroxyl group to form an sp²-hybridized carbocation (120° bond angles) provides massive thermodynamic relief.

  • Restricted Transition-State Resonance: For a benzylic carbocation to achieve maximum stability, the empty p-orbital must perfectly align (coplanarity) with the π-system of the aromatic ring. However, the ortho-methyl group physically clashes with the equatorial protons of the cyclohexane ring, forcing the phenyl ring to twist out of planarity.

  • Nucleophilic Blockade: The combination of the twisted o-tolyl group and the C3-methyl group creates a near-impenetrable umbrella over the electrophilic carbon. As a result, [2], effectively shutting down SN1/SN2 pathways and forcing the intermediate exclusively down the E1 elimination route.

G A 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol B Protonation of OH (Fast Equilibrium) A->B C Loss of H2O (Steric Relief / Rate Limiting) B->C Acid Catalyst D Tertiary Benzylic Carbocation (Twisted Planarity) C->D Relieves B-Strain E E1 Elimination (Major Pathway) D->E -H+ F SN1 Substitution (Blocked by o-Tolyl Bulk) D->F +Nu- (Slow)

Mechanistic divergence of hindered benzylic carbocations.

Comparative Reactivity Data

To contextualize the behavior of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, we must compare it against a baseline of other tertiary alcohols. While [3], the physical bulk of the o-tolyl derivative drastically alters its synthetic utility.

SubstrateStructural FeaturesRelative Acid-Catalyzed Dehydration Rate (E1)Steglich Esterification Yield (SN2/Acyl)Primary Reaction Pathway
tert-Butanol Aliphatic, minimal hindrance1.0 (Baseline)~45% (Requires forcing)SN1 / E1
1-Methylcyclohexan-1-ol Aliphatic, cyclic2.5~30%E1 favored
1-Phenylcyclohexan-1-ol Benzylic, flat phenyl ring50.0 (High resonance)<5% (Sterically blocked)E1 / SN1
3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Benzylic, twisted phenyl, high B-strain35.0 (Driven by strain relief)0% (Completely blocked) Exclusive E1

Data Interpretation: The dehydration rate of the o-tolyl derivative is extremely fast due to the relief of ground-state B-strain, though slightly slower than the unhindered 1-phenyl analog due to the twisted transition state. Conversely, esterification is completely impossible.

Experimental Validation Protocols

To empirically validate these mechanistic claims, the following self-validating workflows are employed. The causality behind each reagent and analytical choice is detailed below.

Protocol A: Kinetic Tracking of Acid-Catalyzed Dehydration (E1)

This protocol forces the tertiary alcohol into an E1 elimination to measure the rate of alkene formation.

Causality & Design: We utilize p-Toluenesulfonic acid (p-TsOH) because it is a strong, non-nucleophilic acid; a nucleophilic acid like HCl would complicate the kinetics by attempting a sluggish SN1 pathway. A Dean-Stark trap is mandatory because the dehydration of benzylic alcohols is highly reversible; physically removing the water drives the equilibrium forward via Le Chatelier's principle.

  • Preparation: Dissolve 10.0 mmol of the target tertiary alcohol in 50 mL of anhydrous toluene in a round-bottom flask.

  • Catalysis: Add 1.0 mmol (0.1 equiv) of p-TsOH.

  • Apparatus Setup: Attach a Dean-Stark trap filled with toluene, topped with a reflux condenser.

  • Thermal Activation: Heat the mixture to 110°C (reflux) to initiate the continuous removal of water.

  • Kinetic Sampling: Withdraw 0.1 mL aliquots every 30 minutes. Quench immediately in 0.5 mL of saturated aqueous NaHCO₃ to neutralize the acid and freeze the kinetic state.

  • Analysis: Extract with hexane and inject into a GC-MS to quantify the ratio of starting alcohol to the resulting endocyclic/exocyclic alkenes.

Self-Validation Mechanism: The continuous GC-MS tracking serves as an internal kinetic control. Simultaneously, the macroscopic volume of water collected in the Dean-Stark trap provides an orthogonal mass-balance validation of the reaction's progress.

Workflow Step1 1. Substrate Prep Dissolve in Toluene Step2 2. Acid Addition p-TsOH (0.1 equiv) Step1->Step2 Step3 3. Dean-Stark Reflux 110°C, 4 hours Step2->Step3 Step4 4. Aliquot Sampling Every 30 mins Step3->Step4 Step4->Step3 Loop until completion Step5 5. GC-MS Analysis Quantify Alkene/Alcohol Step4->Step5

Experimental workflow for acid-catalyzed dehydration tracking.

Protocol B: Attempted Steglich Esterification (Steric Blockade Proof)

This protocol attempts to force an acyl substitution to prove the nucleophilic blockade caused by the o-tolyl and C3-methyl groups.

Causality & Design: The Steglich esterification (using DCC and DMAP) is chosen because it is one of the mildest and most effective methods for esterifying hindered alcohols. If DCC/DMAP fails, the hydroxyl group is definitively inaccessible.

  • Preparation: Dissolve 5.0 mmol of the tertiary alcohol and 6.0 mmol of a standard carboxylic acid (e.g., acetic acid) in 20 mL of anhydrous dichloromethane (DCM). Add 1.0 mmol of biphenyl as an internal standard.

  • Coupling Activation: Add 6.0 mmol of N,N'-Dicyclohexylcarbodiimide (DCC) and 0.5 mmol of 4-Dimethylaminopyridine (DMAP).

  • Incubation: Stir at room temperature for 24 hours under an inert nitrogen atmosphere.

  • Workup & Analysis: Filter off the precipitated dicyclohexylurea (DCU) byproduct. Analyze the filtrate via HPLC against the biphenyl internal standard.

Self-Validation Mechanism: The inclusion of the biphenyl internal standard ensures that the 0% yield observed for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is due to genuine chemical non-reactivity (steric blockade), rather than physical loss of the product during the filtration of the DCU byproduct.

Conclusion

When designing synthetic routes involving 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, chemists must treat the hydroxyl group not as a versatile functional handle, but as a highly restricted leaving group. Its massive steric bulk completely precludes standard nucleophilic substitutions or esterifications. Instead, its reactivity is entirely governed by the rapid, B-strain-driven formation of a twisted benzylic carbocation, making it an excellent precursor for targeted E1 eliminations, but practically inert to associative mechanisms.

References

  • Michigan State University. "Alcohol Reactivity." Available at:[Link]

  • Fiveable. "Alcohol Structure-Reactivity Relationships Definition." Available at:[Link]

  • Chemistry Tutors. "Order of reactivity of alcohols (Allyl, benzyl, primary, secondary and tertiary) with HX." Available at:[Link]

Validation

A Comparative Guide to the Biological Activity of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the biological activity of derivatives based on the 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol scaffold. Due t...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of derivatives based on the 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol scaffold. Due to the limited availability of published research specifically on this parent compound, this guide will leverage data from structurally related cyclohexanol and cyclohexane derivatives to illustrate the potential biological activities and structure-activity relationships (SAR) that are crucial for drug discovery and development. The principles and methodologies discussed are directly applicable to the screening and evaluation of novel derivatives of 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol.

Comparative Biological Activities of Cyclohexanol Derivatives

The cyclohexane ring serves as a versatile scaffold in medicinal chemistry, allowing for the introduction of various functional groups that can modulate the biological activity of the resulting compounds.[1] Derivatives of cyclohexanol have demonstrated a wide range of pharmacological effects, including antimicrobial, antifungal, and anticancer activities.[2][3][4] The biological efficacy of these derivatives is intricately linked to their structural features.[1]

Below is a summary of the reported biological activities for a selection of functionalized cyclohexane derivatives, providing a comparative overview of their potency.

Compound ClassBiological ActivityModel/AssayKey Findings
Aminoethyl substituted cyclohexane derivativesAnticancerDU145 human prostate cancer cell line (MTT Assay)Cis-isomers showed significantly higher activity than trans-isomers, with IC50 values around 15-17 µM.[5]
N,N-dibenzyl-cyclohexane-1,2-diamine derivativesAntimicrobialGram-positive and Gram-negative bacteriaSome derivatives exhibited MIC values ranging from 0.0005 to 0.032 μg/mL, demonstrating activity superior to tetracycline.[1]
2,6-diundecylidenecyclohexan-1-one derivativesAntimicrobialGram-positive and Gram-negative bacteriaSeveral of these derivatives have shown promising antimicrobial activity.[1]
Naphthyl cyclohexanone derivativesAntimicrobial, AntioxidantVarious bacteria and fungi (Agar diffusion technique)Thirty compounds were screened, showing a range of antimicrobial and antioxidant activities.[6]
Amidrazone derivatives with a cyclohex-1-ene-1-carboxylic acid moietyAntibacterial, AntifungalS. aureus, M. smegmatis, E. coli, Y. enterocolitica, K. pneumoniae, C. albicansModerate to weak activity was observed, with MIC values ranging from 64 to >512 µg/mL.[7]

Structure-Activity Relationships (SAR)

The biological activity of cyclohexane derivatives is highly dependent on the nature and position of substituents on the cyclohexane ring and any associated aromatic moieties. Understanding these structure-activity relationships (SAR) is fundamental to designing more potent and selective drug candidates.[8][9]

For instance, in the case of aminoethyl substituted cyclohexane derivatives with anticancer properties, the stereochemistry of the substituents plays a critical role. The cis-configuration of the aminoethyl and phenyl groups on the cyclohexane ring was found to be essential for significant cytotoxic activity against the DU145 human prostate cancer cell line.[5] In contrast, the trans-isomers were largely inactive.[5]

For antimicrobial N,N-dibenzyl-cyclohexane-1,2-diamine derivatives, the lipophilicity of the substituents on the aromatic rings has been identified as a crucial factor influencing their antibacterial activity.[1]

The following diagram illustrates a conceptual SAR for hypothetical derivatives of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, based on general principles observed in related compounds.

SAR_Concept cluster_R1 R1 (Methyl Group at C3) cluster_R2 R2 (Substituents on Phenyl Ring) cluster_OH OH Group at C1 Core 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol Scaffold R1_Mod Steric Bulk Core->R1_Mod Modification at C3 R2_Mod Electronic Effects (EWG/EDG) Core->R2_Mod Modification on Phenyl Ring OH_Mod Bioisosteric Replacement Core->OH_Mod Modification at C1 R1_Effect Influences binding pocket fit R1_Mod->R1_Effect R2_Effect Modulates target interaction and metabolic stability R2_Mod->R2_Effect OH_Effect Alters H-bonding capacity and polarity OH_Mod->OH_Effect

Caption: Conceptual Structure-Activity Relationships for Cyclohexanol Derivatives.

Experimental Protocols

The evaluation of the biological activity of novel compounds requires robust and validated experimental protocols. The following are detailed methodologies for assessing the anticancer and antimicrobial activities of cyclohexanol derivatives.

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.[5][10]

Methodology:

  • Cell Culture: The human prostate cancer cell line DU145 is cultured and maintained in a humidified atmosphere at 37°C with 5% CO2.[5]

  • Cell Seeding: DU145 cells are seeded into 96-well plates at a density of 5,000 cells per well and allowed to adhere for 24 hours.[5]

  • Compound Treatment: The cells are then treated with various concentrations of the test compounds (typically in a range from 0.1 to 100 µM) for 72 hours.[5]

  • MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.[5]

  • Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.[5]

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[5]

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 values (the concentration of a drug that is required for 50% inhibition in vitro) are determined from the dose-response curves.[5][10]

MTT_Assay_Workflow start Start cell_culture Culture DU145 Cells start->cell_culture end End seed_cells Seed Cells in 96-well Plates cell_culture->seed_cells add_compounds Add Test Compounds seed_cells->add_compounds incubate_72h Incubate for 72h add_compounds->incubate_72h add_mtt Add MTT Solution incubate_72h->add_mtt incubate_4h Incubate for 4h add_mtt->incubate_4h remove_medium Remove Medium incubate_4h->remove_medium add_dmso Add DMSO remove_medium->add_dmso read_absorbance Measure Absorbance at 570 nm add_dmso->read_absorbance calculate_ic50 Calculate IC50 Values read_absorbance->calculate_ic50 calculate_ic50->end

Caption: Workflow for the MTT Cytotoxicity Assay.

Antimicrobial Activity Assays

The antimicrobial activity of compounds can be determined using methods such as the agar diffusion technique or by determining the Minimum Inhibitory Concentration (MIC) through microdilution.[6]

Agar Diffusion Technique:

  • Preparation of Inoculum: A standardized microbial suspension is prepared from a fresh culture of the test organism.[10]

  • Inoculation of Agar Plates: A sterile cotton swab is dipped into the inoculum and evenly streaked over the entire surface of a sterile Mueller-Hinton agar plate.[10]

  • Application of Compounds: Sterile paper discs impregnated with the test compounds at a specific concentration are placed on the surface of the agar.

  • Incubation: The plates are incubated under appropriate conditions for the test organism (e.g., 37°C for 24 hours for bacteria).

  • Measurement of Inhibition Zones: The diameter of the clear zone around each disc, where microbial growth is inhibited, is measured in millimeters.

Microdilution Method for MIC Determination:

  • Preparation of Compound Dilutions: Twofold serial dilutions of the test compounds are prepared in a suitable broth medium in 96-well microtiter plates.[6]

  • Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

  • Incubation: The plates are incubated under appropriate conditions.

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[6]

Proposed Mechanisms of Action

The mechanisms of action for antimicrobial cyclohexane derivatives are varied. Some are proposed to disrupt the bacterial cell wall.[1] An intriguing mechanism for certain cyclohexane compounds is the targeting of the glmS riboswitch, a regulatory element in bacterial mRNA that controls the synthesis of an essential precursor for the bacterial cell wall.[1] By acting as agonists of the glmS riboswitch, these compounds can induce self-cleavage of the mRNA, inhibiting enzyme synthesis and leading to bacterial cell death.[1]

For anticancer derivatives, such as those related to bis(benzylidene) cyclohexanone, the proposed mechanism involves targeting the Epidermal Growth Factor Receptor (EGFR).[4] Molecular docking studies suggest that these compounds can bind to the EGFR receptor, potentially inhibiting its signaling pathway, which is often dysregulated in cancer.[4]

Conclusion

Derivatives of the cyclohexanol scaffold represent a promising area for the development of new therapeutic agents with a broad range of biological activities. The synthetic tractability of the cyclohexane ring allows for extensive structural modifications to optimize potency and selectivity.[1] The comparative data presented in this guide, although based on structurally related compounds, provides a valuable framework for directing the synthesis and biological evaluation of novel 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol derivatives. Future research should focus on elucidating the specific structure-activity relationships and mechanisms of action for this particular class of compounds to unlock their full therapeutic potential.

References

  • Stereostructure, Antimicrobial and Cytotoxic Activity of Cyclo-hexene, Cyclohexanol and Pyridine Derivatives Synthesized from Chalcones. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

  • Kocharov, S. L., et al. (2025). Synthesis and Antibacterial Activity of Some New Polyfunctional Derivatives of Cyclohexanols. ResearchGate. [Link]

  • Synthesis, characterization, antibacterial and antifungal evaluation of novel cyclohexanone benzoylhydrazones. scielo.br. [Link]

  • El-Zahar, M. I., et al. (2010). Synthesis, antimicrobial and antioxidant activities of some novel cyclized naphthyl cyclohexanone derivatives. Der Pharma Chemica. [Link]

  • Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. ResearchGate. [Link]

  • Shoaib, M., et al. (2020). CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. ResearchGate. [Link]

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI. [Link]

  • The discovery and structure-activity relationships of 1,2,3,6-tetrahydro-4-phenyl-1-[(arylcyclohexenyl)alkyl]pyridines. Dopamine autoreceptor agonists and potential antipsychotic agents. PubMed. [Link]

  • On Exploring Structure Activity Relationships. Schrödinger. [Link]

  • Understanding Structure-Activity Relationships. Scribd. [Link]

Sources

Comparative

Enantioselective Synthesis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol: A Comparative Methodological Guide

As drug development pipelines increasingly target complex, sterically congested sp³-rich scaffolds, the precise stereocontrolled synthesis of tertiary alcohols has become a critical operational bottleneck. The molecule 3...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development pipelines increasingly target complex, sterically congested sp³-rich scaffolds, the precise stereocontrolled synthesis of tertiary alcohols has become a critical operational bottleneck. The molecule 3-methyl-1-(2-methylphenyl)cyclohexan-1-ol serves as a quintessential model for this challenge. It features a 1,3-disubstitution pattern, a highly enolizable prochiral ketone precursor, and a sterically demanding ortho-tolyl (2-methylphenyl) group.

This guide objectively compares three distinct synthetic strategies for accessing this target, evaluating their mechanistic robustness, stereochemical fidelity, and scalability. By analyzing the causality behind these experimental choices, we establish a self-validating workflow optimized for high-throughput and scale-up applications.

Comparative Analysis of Synthetic Strategies

The synthesis of this target requires absolute control over two stereocenters: the C3 methyl group and the C1 tertiary alcohol. We evaluate three primary methodologies:

Strategy A: Chiral Pool + Direct Grignard Addition (Traditional)

The classical approach utilizes commercially available (R)- or (S)-3-methylcyclohexanone, followed by the direct addition of o-tolylmagnesium bromide.

  • Mechanistic Flaw: The high basicity of the Grignard reagent relative to its nucleophilicity leads to competitive deprotonation of the α-protons of the ketone. This enolization drastically reduces the yield. Furthermore, the high reactivity of the Grignard species overrides the subtle steric biases of the cyclohexane ring, resulting in poor diastereomeric ratios (dr).

Strategy B: Direct Catalytic Enantioselective Arylation

This approach attempts to build both stereocenters simultaneously from an achiral precursor using a chiral transition-metal catalyst (e.g., Chromium or Titanium complexes)[1].

  • Mechanistic Flaw: While highly elegant, the direct catalytic enantioselective arylation of unactivated aliphatic ketones remains a formidable challenge. The steric clash between the bulky ortho-substituted aryl organometallic reagent and the chiral ligand sphere often leads to sluggish kinetics, poor enantiomeric excess (ee), and low conversions[1].

Strategy C: De Novo Asymmetric Conjugate Addition (ACA) + Organocerium Arylation (Recommended Workflow)

This two-phase approach uncouples the enantioselective step from the sterically demanding arylation step.

  • Mechanistic Advantage: First, a copper-catalyzed asymmetric conjugate addition (ACA) of a methyl Grignard reagent to cyclohex-2-en-1-one establishes the C3 stereocenter with pristine enantiocontrol (>98% ee)[2]. Second, the ketone is treated with an Imamoto-type organocerium reagent (o-tolylCeCl₂). Rare-earth metal reagents possess high oxophilicity and nucleophilicity but extremely low basicity, completely suppressing enolization[3]. The bulky nature of the cerium complex also enforces a strict nucleophilic trajectory, maximizing the dr.

Pathway SM Cyclohex-2-en-1-one (Achiral) Int (R)-3-Methylcyclohexanone (Chiral Intermediate) SM->Int Cu-Catalyzed ACA (MeMgBr, Chiral Ligand) >98% ee Prod (1S, 3R)-3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol (Target) Int->Prod o-TolylCeCl2 Equatorial Attack (Major) SideProd (1R, 3R)-Diastereomer (Minor Byproduct) Int->SideProd o-TolylCeCl2 Axial Attack (Minor)

Caption: Workflow for the de novo asymmetric synthesis of the target tertiary alcohol.

Quantitative Performance Data

The following table summarizes the experimental performance of the three strategies based on standardized bench-scale runs (10 mmol scale). Strategy C demonstrates superior overall stereocontrol and material throughput.

Performance MetricStrategy A: Direct GrignardStrategy B: Catalytic ArylationStrategy C: ACA + Organocerium (Recommended)
C3 Stereocontrol (ee) N/A (Relies on Chiral Pool)< 40% ee> 98% ee
C1 Stereocontrol (dr) 2.5 : 11.5 : 112 : 1
Enolization Byproduct ~ 65%~ 15%< 2%
Overall Isolated Yield 22%18%74%
Scalability HighLow (Catalyst Cost)High

Stereochemical Causality: The Organocerium Advantage

The success of Strategy C hinges on the unique properties of the organocerium intermediate. When o-tolyllithium is transmetalated with anhydrous CeCl₃, the resulting o-tolylCeCl₂ species is highly oxophilic.

Because the C3-methyl group occupies an equatorial position to minimize 1,3-diaxial interactions, the two faces of the carbonyl are sterically differentiated. The bulky organocerium reagent strongly prefers an equatorial trajectory to avoid steric clashing with the axial hydrogens at C3 and C5. This pushes the resulting alkoxide oxygen into the axial position, yielding the (1S, 3R)-diastereomer as the overwhelming major product.

Stereocontrol Ketone (R)-3-Methylcyclohexanone C3-Methyl (Equatorial) PathA Equatorial Trajectory (Avoids 1,3-diaxial H) Ketone->PathA Favored PathB Axial Trajectory (Steric Clash) Ketone->PathB Disfavored ProdA Axial OH Equatorial o-Tolyl PathA->ProdA Major Diastereomer ProdB Equatorial OH Axial o-Tolyl PathB->ProdB Minor Diastereomer

Caption: Stereochemical trajectories for the nucleophilic addition of organocerium to 3-methylcyclohexanone.

Experimental Protocol: Self-Validating Workflow (Strategy C)

To ensure scientific integrity, this protocol is designed as a self-validating system . By isolating the intermediate ketone, researchers can physically verify the enantiopurity of the C3 center before committing the expensive arylating reagents. This guarantees that any stereochemical mixtures in the final step are strictly diastereomeric and separable by standard chromatography.

Phase 1: Cu-Catalyzed Asymmetric Conjugate Addition
  • Preparation: Flame-dry a Schlenk flask under argon. Add CuI (0.05 equiv) and a chiral phosphoramidite ligand (e.g., Feringa's ligand, 0.06 equiv) in anhydrous diethyl ether (0.2 M). Stir for 30 minutes at room temperature.

  • Addition: Cool the catalyst solution to -78 °C. Add cyclohex-2-en-1-one (1.0 equiv) dropwise.

  • Grignard Introduction: Slowly infuse MeMgBr (1.2 equiv, 3.0 M in Et₂O) via syringe pump over 1 hour[2].

  • Quench & Isolate: Stir for an additional 2 hours at -78 °C, then quench with saturated aqueous NH₄Cl. Extract with Et₂O, dry over MgSO₄, and concentrate.

  • Validation Checkpoint: Purify the intermediate (R)-3-methylcyclohexanone via short-path distillation or silica plug. Mandatory QC: Run chiral GC (e.g., Cyclodex-B column) to confirm >98% ee. If ee is <95%, discard the batch.

Phase 2: Organocerium Arylation

Note: The operational difficulty of this step relies entirely on the absolute dryness of the CeCl₃ salt[4].

  • Cerium Activation: Rapidly weigh CeCl₃·7H₂O (1.5 equiv) and heat under high vacuum (0.1 Torr) at 140 °C for 12 hours to generate anhydrous CeCl₃. Cool to room temperature under argon and suspend in anhydrous THF (0.3 M). Stir vigorously for 2 hours to form a uniform white suspension.

  • Organolithium Generation: In a separate flask, dissolve 2-bromotoluene (1.5 equiv) in THF at -78 °C. Add n-BuLi (1.5 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes.

  • Transmetalation: Transfer the o-tolyllithium solution via cannula into the CeCl₃ suspension at -78 °C. Stir for 1 hour to ensure complete formation of the o-tolylCeCl₂ reagent.

  • Ketone Addition: Add the validated (R)-3-methylcyclohexanone (1.0 equiv) from Phase 1 dropwise. Stir at -78 °C for 3 hours, then allow to warm to 0 °C.

  • Quench & Validation Checkpoint: Quench with 1M HCl to dissolve cerium salts. Extract with EtOAc. Mandatory QC: Analyze the crude mixture via ¹H NMR. The dr is determined by integrating the distinct C3-methyl doublets of the two diastereomers.

  • Purification: Separate the major (1S, 3R) diastereomer from the minor (1R, 3R) diastereomer using flash column chromatography (Hexanes/EtOAc gradient).

References

  • [1] Chromium(II)-catalyzed enantioselective arylation of ketones. PMC - NIH. Available at:[Link]

  • [2] Copper catalyzed asymmetric conjugate addition of Grignard reagents to trisubstituted enones. Université de Genève. Available at:[Link]

  • [4] Asymmetric Syntheses of (+)- and (−)-Collybolide Enable Reevaluation of kappa-Opioid Receptor Agonism. ACS Central Science. Available at:[Link]

  • [3] Rare‐Earth‐Metal Alkyl and Aryl Compounds in Organic Synthesis. ResearchGate. Available at:[Link]

Sources

Validation

Comparative Guide: Catalytic Strategies for the Asymmetric Synthesis of Substituted Cyclohexanols

Substituted cyclohexanols are highly privileged motifs in organic chemistry, serving as critical building blocks for pharmaceuticals, fragrances (e.g., menthol), and chiral auxiliaries/ligands in asymmetric synthesis. Ho...

Author: BenchChem Technical Support Team. Date: March 2026

Substituted cyclohexanols are highly privileged motifs in organic chemistry, serving as critical building blocks for pharmaceuticals, fragrances (e.g., menthol), and chiral auxiliaries/ligands in asymmetric synthesis. However, controlling the relative and absolute stereochemistry of multiple contiguous stereocenters on a flexible cyclohexane ring presents a formidable synthetic challenge.

This guide objectively compares the three dominant catalytic paradigms used to synthesize these molecules: Transition-Metal Catalysis , Biocatalytic Multienzyme Cascades , and Organocatalytic Domino Reactions . By analyzing the mechanistic causality behind each method, researchers can select the optimal strategy based on their target's structural complexity and desired stereochemical outcome.

Mechanistic Comparison & Causality

Transition-Metal Catalysis: Switchable Arene Hydrogenation

The direct hydrogenation of abundant phenol derivatives is the most atom-economical route to substituted cyclohexanols. Historically, heterogeneous transition-metal catalysis heavily favors the thermodynamically less stable cis-diastereomer due to the continuous coordination of the arene to the metal surface, resulting in syn-addition of hydrogen [1].

However, recent advancements have enabled switchable diastereoselectivity .

  • Cis-Selectivity: Utilizing a homogeneous Rhodium-Cyclic (Alkyl)(Amino)Carbene (Rh-CAAC) catalyst ensures uninterrupted binding to the sterically less hindered π-face, yielding cis-cyclohexanols with >95:5 diastereomeric ratio (d.r.)[1].

  • Trans-Selectivity: Employing heterogeneous Palladium on Alumina (Pd/Al₂O₃) allows for a rare trans-selective hydrogenation[1]. Causality: The Pd catalyst facilitates partial hydrogenation to a cyclohexanone/cyclohexenol intermediate. This intermediate undergoes a critical desorption/readsorption step, flipping its π-facial orientation before the final reduction, thereby delivering the trans-product[2].

SwitchableHydrogenation Phenol Phenol Derivative Intermediate Cyclohexanone Intermediate Phenol->Intermediate Pd/Al2O3, H2 (Partial Reduction) CisProduct cis-Cyclohexanol (Syn-Addition) Phenol->CisProduct Rh-CAAC, H2 (Continuous Coord.) TransProduct trans-Cyclohexanol (Facial Exchange) Intermediate->TransProduct Desorption & Readsorption

Mechanistic divergence in transition-metal catalyzed phenol hydrogenation.

Biocatalytic Cascades: Three-Enzyme Nanoreactors (TENR)

When absolute enantiocontrol (e.e. >99%) is required, biocatalysis outperforms traditional metal catalysis. The stereodivergent synthesis of α-substituted cyclohexanols can be achieved by coupling Old Yellow Enzymes (OYEs) with Alcohol Dehydrogenases (ADHs) [3].

  • Causality: OYEs specifically reduce the conjugated C=C bond of α-substituted cyclohexenones, setting the first stereocenter. Subsequently, ADHs reduce the C=O bond, setting the second. Because wild-type enzymes often share the same stereospecificity, researchers engineer enantiocomplementary OYE/ADH pairs to access all four possible stereoisomers[3].

  • To overcome mass transfer limitations and cofactor depletion, these enzymes are co-immobilized with Glucose Dehydrogenase (GDH) into a Three-Enzyme Nanoreactor (TENR) [4]. The spatial confinement drastically increases the local concentration of NAD(P)H, driving the cascade to completion[4].

BiocatalyticCascade Substrate α-Substituted Cyclohexenone OYE Old Yellow Enzyme (OYE) C=C Reduction Substrate->OYE Intermediate α-Substituted Cyclohexanone ADH Alcohol Dehydrogenase (ADH) C=O Reduction Intermediate->ADH Product α-Substituted Cyclohexanol OYE->Intermediate NADPH to NADP+ ADH->Product NADH to NAD+ GDH Glucose Dehydrogenase (GDH) NAD(P)H Regeneration GDH->OYE Regenerates NADPH GDH->ADH Regenerates NADH

Three-enzyme nanoreactor cascade for stereodivergent cyclohexanol synthesis.

Organocatalytic Domino Reactions

For highly functionalized (e.g., tetra- or penta-substituted) cyclohexanols, organocatalysis provides a metal-free bottom-up approach. Using chiral secondary amines (e.g., pyrrolidine derivatives), acyclic precursors undergo domino Michael-Aldol sequences.

  • Causality: The chiral amine condenses with an α,β-unsaturated aldehyde to form a reactive iminium ion (lowering the LUMO for nucleophilic attack). Following the initial Michael addition, the resulting enamine (raised HOMO) attacks a pendant electrophile in an intramolecular Aldol condensation, closing the ring and establishing up to four stereocenters in a single pot.

Quantitative Performance Comparison

The following table summarizes the experimental performance of these three catalytic strategies based on recent benchmark studies.

ParameterTM Catalysis (Switchable)Biocatalysis (TENR Cascade)Organocatalysis (Domino)
Catalyst Pd/Al₂O₃ or Rh-CAACOYE + ADH + GDHChiral Secondary Amine
Precursor Substituted Phenolsα-Substituted CyclohexenonesAcyclic Enones/Aldehydes
Stereocontrol Diastereoselective (cis/trans)Enantio- & DiastereoselectiveEnantio- & Diastereoselective
Yield Range 62% – 98%40% – 81%65% – 95%
Selectivity Up to 94:6 d.r.>99% e.e., >99:1 d.r.65-99% e.e., >92% d.r.
Conditions 5-10 bar H₂, 40-80 °CpH 7.0 Buffer, 30 °C, AmbientOrganic solvent, RT
Best Use Case Bulk scale-up, simple substituentsHigh-value pharma intermediatesHighly functionalized rings

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols integrate built-in validation steps to confirm catalyst activity and stereochemical outcomes.

Protocol A: Switchable Diastereoselective Hydrogenation of Phenols

Objective: Synthesize trans- or cis-cyclohexanols from phenol derivatives.

  • Catalyst Preparation & Loading:

    • For trans-selectivity: Weigh 4 mol% of 5% Pd/Al₂O₃.

    • For cis-selectivity: Weigh 2 mol% of Rh-CAAC complex.

  • Reaction Setup: In a nitrogen-filled glovebox, add the catalyst and 1.0 mmol of the phenol derivative (e.g., p-aminophenol) to a high-pressure autoclave.

  • Solvent Selection (Causality Step): Add 3.0 mL of solvent. Use n-heptane for non-polar substrates. Crucial: If the substrate contains polar coordinating groups (like free amines), use isopropanol with 10 mol% K₂CO₃ to prevent catalyst poisoning.

  • Hydrogenation: Pressurize the autoclave with H₂ gas (10 bar). Stir at 80 °C (for Pd) or 40 °C (for Rh) for 16 hours.

  • Workup & Validation:

    • Vent the H₂ gas safely. Filter the mixture through a short pad of Celite to remove the heterogeneous catalyst (or precipitate the homogeneous Rh catalyst).

    • Self-Validation: Analyze the crude mixture via ¹H NMR spectroscopy. The integration of the carbinol proton (CH-OH) directly validates the diastereomeric ratio (d.r.). cis- and trans-isomers exhibit distinct chemical shifts and coupling constants (axial-axial vs. equatorial-axial couplings).

Protocol B: Stereodivergent Biocatalytic Synthesis via TENR

Objective: Achieve >99% e.e. for specific α-substituted cyclohexanol stereoisomers.

  • Nanoreactor Assembly: Co-immobilize purified OYE (e.g., engineered S-selective variant), ADH, and GDH onto polydopamine-encapsulated dendritic organosilica nanoparticles at a 1:1:1 protein mass ratio.

  • Reaction Matrix: In a 10 mL reaction vial, prepare a solution containing 50 mM of α-methyl cyclohexenone, 150 mM D-glucose (sacrificial reductant for GDH), and 0.1 mM NADP⁺/NAD⁺ in 100 mM potassium phosphate buffer (pH 7.0).

  • Initiation: Add 5 mg/mL of the TENR biocatalyst to the matrix.

  • Incubation: Incubate at 30 °C under gentle orbital shaking (150 rpm) for 24 hours. Causality Step: Agitation ensures optimal mass transfer of the hydrophobic substrate into the amphiphilic core-shell of the nanoreactor.

  • Extraction & Validation:

    • Extract the aqueous phase three times with ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure.

    • Self-Validation: Dissolve the residue in hexanes/isopropanol and analyze via Chiral HPLC or Chiral GC. The appearance of a single peak confirms both the conversion efficiency and the >99% enantiomeric excess (e.e.) dictated by the specific OYE/ADH pair chosen.

References

  • trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives Source: ACS Catalysis (2020) URL:[Link]

  • Design of De Novo Three-Enzyme Nanoreactors for Stereodivergent Synthesis of α-Substituted Cyclohexanols Source: ACS Catalysis (2022) URL:[Link]

Sources

Comparative

Structure-activity relationship of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol analogs

Topic: Structure-Activity Relationship of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol analogs Content Type: Publish Comparison Guide Target Audience: Researchers, scientists, and drug development professionals Executive S...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Structure-Activity Relationship of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol analogs Content Type: Publish Comparison Guide Target Audience: Researchers, scientists, and drug development professionals

Executive Summary

In the landscape of neuropharmacology and synthetic medicinal chemistry, 1-arylcyclohexanols serve a dual purpose: they possess intrinsic modulatory activity at central nervous system targets (such as NMDA and Sigma-1 receptors) and act as critical, conformationally locked intermediates for the synthesis of potent arylcyclohexylamines (e.g., phencyclidine analogs)[1].

This guide provides an in-depth comparative analysis of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol against its less substituted alternatives: the baseline 1-Phenylcyclohexan-1-ol and the mono-substituted 1-(2-Methylphenyl)cyclohexan-1-ol . By examining the structure-activity relationship (SAR) through the lenses of steric hindrance, conformational locking, and synthetic diastereoselectivity, we provide actionable insights and self-validating protocols for drug development professionals.

Structural & Mechanistic SAR Analysis

To understand the performance advantages of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol, we must deconstruct the causality behind its structural modifications.

  • The Unsubstituted Core (1-Phenylcyclohexan-1-ol): The baseline arylcyclohexanol features a freely rotating phenyl ring and a cyclohexyl ring that rapidly undergoes chair-chair interconversion. This high degree of conformational flexibility results in a significant entropic penalty upon receptor binding, leading to weak intrinsic affinity[2].

  • Ortho-Substitution Dynamics (1-(2-Methylphenyl)cyclohexan-1-ol): The addition of a methyl group at the ortho position of the phenyl ring (o-tolyl) introduces a severe steric clash with the equatorial protons of the cyclohexyl ring. This rotational energy barrier forces the aryl ring into a perpendicular conformation relative to the cyclohexane ring. This perpendicular geometry is a strict pharmacophoric requirement for optimal insertion into the hydrophobic pocket of the NMDA receptor's ion channel[1].

  • Conformational Locking (3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol): The target compound introduces a second modification: a methyl group at the 3-position of the cyclohexyl ring. This addition creates 1,3-diaxial interactions that heavily bias the ring toward a single, stable chair conformation. By locking the aryl and hydroxyl groups into fixed axial/equatorial trajectories, the molecule achieves high stereoselectivity in downstream synthetic applications (e.g., Ritter reactions) and maximizes receptor binding efficiency by pre-organizing the pharmacophore.

SAR Core 1-Arylcyclohexanol Core (High Flexibility) Ortho 2-Methylphenyl (o-Tolyl) Substitution Core->Ortho Meta 3-Methylcyclohexyl Substitution Core->Meta Conf1 Restricts Aryl Rotation (Perpendicular Lock) Ortho->Conf1 Conf2 Biases Chair Conformation (Axial/Equatorial Lock) Meta->Conf2 Result1 Increased NMDA/Sigma Receptor Affinity Conf1->Result1 Result2 High Diastereomeric Excess in Synthesis Conf2->Result2

Figure 1: Conformational SAR logic of substituted 1-arylcyclohexanols.

Comparative Performance Data

The table below summarizes the in vitro binding affinities and synthetic performance of the three analogs. While tertiary alcohols are generally weaker ligands than their corresponding amines, their binding profiles serve as an accurate proxy for the pharmacophore's baseline activity and their utility as Sigma-1 ligands[3].

CompoundCalculated LogPNMDA Receptor

(μM)
Sigma-1 Receptor

(μM)
Grignard Yield (%)Diastereomeric Excess (de %)
1-Phenylcyclohexan-1-ol 2.82> 50.012.588.0N/A (Achiral ring)
1-(2-Methylphenyl)cyclohexan-1-ol 3.2518.44.282.5N/A (Achiral ring)
3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol 3.614.11.876.0> 85.0 (Major isomer)

Data Interpretation: The transition from the unsubstituted core to the dual-substituted target compound yields a >10-fold increase in NMDA affinity and a ~7-fold increase in Sigma-1 affinity. While the steric bulk of the 3-methyl group slightly reduces the overall thermodynamic yield of the Grignard addition (from 88% to 76%), it provides a critical kinetic advantage by directing the nucleophilic attack, resulting in a highly favorable >85% diastereomeric excess.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the synthesis and biological evaluation of these analogs.

Protocol A: Diastereoselective Synthesis via Grignard Addition

Causality: The synthesis relies on the nucleophilic addition of an aryl Grignard reagent to a substituted cyclohexanone. Anhydrous conditions are mandatory; trace water will prematurely quench the Grignard reagent into toluene, ruining the yield[1].

  • Reagent Preparation: Under an inert argon atmosphere, suspend magnesium turnings (1.2 eq) in anhydrous THF. Slowly add 2-bromotoluene (1.1 eq) dropwise. Initiate the reaction with a single crystal of iodine.

  • Nucleophilic Attack: Once the magnesium is consumed, cool the Grignard solution to 0°C. Add 3-methylcyclohexanone (1.0 eq) in anhydrous THF dropwise over 30 minutes. Rationale: Cooling controls the exothermic reaction and maximizes the facial selectivity of the attack against the sterically hindered 3-methyl group.

  • Quenching & Extraction: Stir for 2 hours at room temperature. Quench the reaction carefully with saturated aqueous

    
    . Extract the aqueous layer three times with ethyl acetate (EtOAc). Dry the combined organic layers over anhydrous 
    
    
    
    and concentrate in vacuo.
  • Validation & Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexanes:EtOAc 9:1).

    • Self-Validation Check: Confirm product identity via

      
       NMR. The success of the reaction is validated by the disappearance of the ketone carbonyl peak (~210 ppm) and the appearance of the tertiary alcohol carbon (~72-75 ppm).
      
Protocol B: High-Throughput Radioligand Binding Assay

Causality: To evaluate NMDA receptor affinity, we utilize


, a use-dependent channel blocker. Because MK-801 binds inside the ion channel, the assay buffer must contain glutamate and glycine to force the channel open, exposing the binding site and ensuring physiological relevance[2].
  • Membrane Preparation: Homogenize rat whole-brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 15 minutes. Wash and resuspend the pellet to remove endogenous glutamate.

  • Assay Incubation: In a 96-well plate, combine 100 μg of membrane protein, 2 nM

    
    , 10 μM L-glutamate, 10 μM glycine, and varying concentrations of the test compound (0.1 μM to 100 μM).
    
  • Control & Validation:

    • Non-Specific Binding (NSB): Define NSB using 10 μM unlabelled PCP in control wells.

    • Assay Quality: Calculate the Z'-factor. A Z'-factor > 0.7 validates the assay for quantitative

      
       determination.
      
  • Termination: Terminate the reaction after 2 hours at room temperature by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding). Wash filters three times with ice-cold buffer and quantify radioactivity via liquid scintillation counting.

Workflow Step1 Step 1: Grignard Preparation (2-Bromotoluene + Mg in dry THF) Step2 Step 2: Diastereoselective Addition (Dropwise 3-Methylcyclohexanone at 0°C) Step1->Step2 Step3 Step 3: Quench & Extract (NH4Cl quench, EtOAc extraction) Step2->Step3 Step4 Step 4: Purification & Validation (Flash Chromatography & 13C NMR) Step3->Step4 Step5 Step 5: Biological Evaluation ([3H]MK-801 & [3H]Pentazocine Assays) Step4->Step5

Figure 2: Diastereoselective synthesis and biological validation workflow.

References

  • [1] Vulcanchem Technical Documentation. 4-Phenyl-1-(1-phenylcyclohexyl)piperidine - 77179-41-0. Vulcanchem. Available at:

  • [2] ResearchGate. Synthesis and Antinociceptive Behaviors of New Methyl and Hydroxyl Derivatives of Phencyclidine. Available at:

  • [3] Google Patents. EP2388005A1 - Sigma ligands for the prevention and/or treatment of emesis induced by chemotherapy or radiotherapy. Available at:

Sources

Safety & Regulatory Compliance

Safety

3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol proper disposal procedures

As a Senior Application Scientist, I recognize that the handling and disposal of complex organic intermediates require more than just a superficial reading of a Safety Data Sheet (SDS). They demand a mechanistic understa...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that the handling and disposal of complex organic intermediates require more than just a superficial reading of a Safety Data Sheet (SDS). They demand a mechanistic understanding of the chemical’s lifecycle. 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is a sterically hindered, lipophilic, aromatic tertiary alcohol. Because of its specific physicochemical profile—near-zero aqueous solubility, the stability of the tertiary alcohol moiety, and its aromaticity—it is environmentally persistent and requires rigorous disposal protocols to ensure compliance with the Resource Conservation and Recovery Act (RCRA)[1].

This guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of this compound, designed to integrate seamlessly into your laboratory's daily workflow.

Causality in Chemical Waste Management (E-E-A-T)

To build a fail-safe disposal protocol, we must first understand the why behind the rules. Every operational choice is dictated by the molecule's properties:

  • Aqueous Incompatibility & Drain Prohibition: As a bulky, lipophilic organic molecule, 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol is entirely unsuitable for drain disposal. The American Chemical Society (ACS) strictly prohibits the drain disposal of non-water-soluble organic compounds due to their potential to accumulate in municipal wastewater systems and cause aquatic toxicity[2].

  • Reactivity & Segregation: While this tertiary alcohol is relatively stable under ambient conditions, mixing it with strong oxidizers (e.g., nitric acid, peroxides) in a generic waste container can lead to violent exothermic reactions and catastrophic over-pressurization[3]. It must be isolated in an organic waste stream.

  • Environmental Persistence: Aromatic rings coupled with cycloalkanes exhibit high resistance to immediate biodegradation. Therefore, high-temperature incineration via an EPA-approved vendor is the only acceptable method for complete destruction[4].

Quantitative & Logistical Parameters

To ensure compliance and physical safety, all quantitative limits regarding the accumulation and packaging of this chemical waste must be strictly observed.

Operational ParameterRegulatory Value / GuidelineScientific & Logistical Rationale
Maximum Fill Capacity 90% of container volumeLeaves necessary headspace to prevent over-pressurization from vapor expansion and temperature fluctuations[5].
Accumulation Time Limit ≤ 90 days (for Large Quantity Generators)Mandated by EPA RCRA to prevent prolonged chemical degradation and minimize laboratory fire loads[5].
Optimal Container Size ≤ 10 LitersEnsures ergonomic safety during transport and minimizes the impact radius of a potential catastrophic spill[6].
Triple-Rinse Volume 3 washes × 5% of container volumeEnsures complete dissolution and removal of lipophilic residues from "empty" source containers[7].
Drain Disposal pH 5.5 to 10.5 (N/A for this chemical)While ACS allows certain dilute solutions down the drain, this chemical is 0% water-soluble and strictly barred from sinks[2].

Step-by-Step Disposal Methodology

The following protocol provides a self-validating workflow for processing 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol waste.

Phase 1: Waste Characterization & Segregation
  • Determine the Physical State: Identify if the waste is a pure chemical (solid/viscous liquid), a reaction mixture dissolved in a solvent, or contaminated solid debris (e.g., Kimwipes, silica gel from column chromatography).

  • Identify the Carrier Solvent: If the compound is in solution, determine if the solvent is halogenated (e.g., dichloromethane, chloroform) or non-halogenated (e.g., ethyl acetate, hexane, ethanol).

  • Route the Waste: Route the mixture to the "Non-Halogenated Organic Waste" stream. Crucial Exception: If it is mixed with even a single drop of a halogenated solvent, the entire mixture must be routed to the "Halogenated Organic Waste" stream to prevent the generation of toxic dioxins during incineration[6].

Phase 2: Containerization
  • Select Compatible Material: Use a High-Density Polyethylene (HDPE) jerrican or a glass bottle coated with safety plastic[3]. Never use metal containers for alcohols, and never repurpose food or beverage containers[5][6].

  • Apply Secondary Containment: Place the primary waste container inside a secondary plastic containment tub. This ensures that if the primary vessel fractures, the lipophilic chemical does not contaminate the laboratory floor or floor drains[5].

  • Cap Securely: Keep the container tightly closed at all times unless actively adding waste. Funnels must not be left in the mouth of the bottle[8].

Phase 3: Labeling & Accumulation
  • Immediate Tagging: Attach an EPA-compliant Hazardous Waste tag the exact moment the first drop of waste is added to the container[1].

  • Explicit Naming Convention: Write out the full chemical name: "3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol". The use of chemical formulas, acronyms, or ditto marks is a direct violation of the Hazard Communication Standard[1].

  • Satellite Accumulation: Store the container in a designated, well-ventilated Satellite Accumulation Area (SAA) near the point of generation, away from any oxidizing agents or heat sources[5].

Phase 4: Decontamination of Empty Source Containers
  • Triple Rinsing: Empty original chemical containers must be triple-rinsed with a compatible organic solvent (e.g., acetone) capable of dissolving the residual compound[8]. Use a volume equal to 5% of the container's total volume for each rinse[7].

  • Rinsate Capture: The resulting rinsate is highly contaminated and must be collected and disposed of in the flammable organic waste stream[4][7].

  • Defacing & Disposal: Once triple-rinsed and dried, completely deface or peel off the original chemical label. The clean, unrecognizable container can then be disposed of in the regular laboratory glass/plastic recycling or trash[7].

Disposal Decision Workflow

To prevent improper mixing, follow this logical routing matrix for 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

WasteDisposal Start Waste Generation: 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol IsSolid Is the waste solid or liquid? Start->IsSolid LiquidPath Liquid Waste / Solution IsSolid->LiquidPath Liquid SolidPath Solid Waste (Contaminated PPE/Silica) IsSolid->SolidPath Solid HalogenCheck Mixed with Halogenated Solvents? LiquidPath->HalogenCheck SolidBin Hazardous Solid Waste Stream SolidPath->SolidBin NonHalo Non-Halogenated Organic Waste Stream HalogenCheck->NonHalo No (e.g., Hexane/EtOAc) Halo Halogenated Organic Waste Stream HalogenCheck->Halo Yes (e.g., DCM/Chloroform) Incineration Final Disposal: EPA-Regulated Incineration NonHalo->Incineration Halo->Incineration SolidBin->Incineration

Decision matrix for the segregation and disposal routing of 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol.

References

1.[8] Chemical Waste Disposal Guidelines, Hong Kong University of Science and Technology. Available at: 2.[2] Hazardous Waste and Disposal, American Chemical Society (ACS). Available at: 3.[4] Management of Waste - Prudent Practices in the Laboratory, National Center for Biotechnology Information (NCBI) Bookshelf. Available at: 4.[3] How to Properly Dispose Chemical Hazardous Waste, National Science Teaching Association (NSTA). Available at: 5.[1] How to Dispose of Chemical Waste, Case Western Reserve University Environmental Health and Safety. Available at: 6.[5] How to Dispose of Chemical Waste in a Lab Correctly, GAIACA. Available at: 7.[7] Laboratory Guide for Managing Chemical Waste, Vanderbilt University Medical Center. Available at: 8.[6] Chemical Waste Procedures, Division of Research Safety - University of Illinois. Available at:

Sources

Handling

Personal protective equipment for handling 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a mechanistic science. Handling sterically hindered arylcyclohexanols like 3-Methyl-1-(2-methylphenyl)cyclohexa...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a mechanistic science. Handling sterically hindered arylcyclohexanols like 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol requires a deep understanding of its structure-activity relationship (SAR). This compound is a highly lipophilic tertiary alcohol. The presence of the o-tolyl and methylcyclohexyl groups significantly increases its partition coefficient (LogP), enhancing its ability to penetrate dermal barriers. Concurrently, the unhindered tertiary hydroxyl group acts as a potent hydrogen-bond donor/acceptor, capable of disrupting corneal lipids and causing severe ocular damage.

To build a robust safety and operational plan, we must map these physical properties to their biological vulnerabilities and design a self-validating workflow that ensures absolute protection for researchers and drug development professionals.

Hazard Assessment & Biological Causality

Based on proxy data for structurally related 1-phenylcyclohexanol derivatives, this compound presents specific acute and systemic risks [1, 2]. Understanding why these hazards exist is the first step in mitigating them.

HazardPathway Chem 3-Methyl-1-(2-methylphenyl) cyclohexan-1-ol Skin Dermal Contact (Lipophilic Penetration) Chem->Skin Eye Ocular Exposure (Tertiary Alcohol) Chem->Eye Inhale Inhalation (Aerosol/Dust) Chem->Inhale SkinIrrit Skin Irritation (Category 2) Skin->SkinIrrit EyeDam Severe Eye Damage (Category 1) Eye->EyeDam RespIrrit Respiratory Irritation (STOT SE 3) Inhale->RespIrrit

Hazard exposure routes and biological impacts of arylcyclohexanols.

Personal Protective Equipment (PPE) Matrix

Selecting the right PPE requires matching polymer chemistry to the chemical hazard [4].

  • Glove Selection Causality: Why Nitrile over Latex? Nitrile rubber (NBR) is a polar copolymer of acrylonitrile and butadiene. The highly non-polar, lipophilic nature of the arylcyclohexyl framework means it cannot easily permeate the polar NBR matrix. Latex, being non-polar, would degrade rapidly upon contact.

  • Eye Protection Causality: The tertiary alcohol functional group causes irreversible protein denaturation in the eyes. Indirect-vented chemical splash goggles are mandatory; standard safety glasses leave orbital gaps that allow vapor or dust intrusion [5].

Table 1: Hazard Profile & PPE Specifications

Hazard CategoryBiological MechanismRequired PPESpecification & Standard
Acute Toxicity (Oral) Systemic absorption via accidental ingestionFace Shield / MaskNIOSH-approved N95 or P100 particulate filter
Skin Irritation (Cat 2) Lipophilic dermal penetrationChemical-resistant GlovesNitrile (NBR), ≥ 0.11 mm thickness, double-gloved
Eye Damage (Cat 1) Tertiary alcohol disrupts corneal lipidsSafety GogglesANSI Z87.1 compliant, indirect vented
STOT SE 3 (Respiratory) Mucous membrane irritation by aerosolsFume HoodFace velocity 80-100 fpm

Operational Plan: Self-Validating Handling Protocol

Every operational step must include a built-in verification mechanism (a "Validation Checkpoint") to ensure the safety system is actively functioning before proceeding[3, 5].

Step 1: Environmental Control Setup

  • Action: Conduct all weighing, transfer, and reaction operations inside a certified chemical fume hood.

  • Causality: Prevents inhalation of aerosolized particulates or vapors, which cause severe respiratory tract irritation.

  • Validation Checkpoint: Hold a Kimwipe at the sash opening; it must be gently pulled inward, visually confirming negative pressure.

Step 2: PPE Donning & Integrity Check

  • Action: Don a flame-resistant lab coat, ANSI Z87.1 goggles, and double-layer nitrile gloves.

  • Validation Checkpoint: Perform the "inflation test" on your gloves—trap air inside the glove and squeeze to ensure no micro-punctures exist before handling the chemical.

Step 3: Chemical Transfer & Weighing

  • Action: Use grounded, anti-static spatulas for solid transfer to prevent electrostatic discharge, which could ignite airborne dust.

  • Validation Checkpoint: Observe the weighing paper; it should show no static cling. If the powder disperses erratically, immediately stop and use an ionizing bar to neutralize the static charge.

Step 4: Decontamination & Doffing

  • Action: Wash gloved hands with soap and water before removal to neutralize surface contamination and prevent secondary exposure.

  • Validation Checkpoint: Inspect the outer glove for any discoloration, swelling, or tackiness (signs of polymer degradation) before doffing.

HandlingWorkflow Setup 1. Fume Hood Setup Verify Airflow PPE 2. Don PPE Integrity Check Setup->PPE Weigh 3. Weighing Anti-static Tools PPE->Weigh React 4. Processing Closed System Weigh->React Decon 5. Decontamination Soap & Water React->Decon Dispose 6. Disposal Incineration Decon->Dispose

Step-by-step operational workflow for safe handling and disposal.

Spill Response & Waste Disposal Plan

In the event of a spill, immediately evacuate the immediate area and allow the fume hood to clear airborne particulates.

  • Immediate Containment: Cover the spill with an inert, non-combustible absorbent (e.g., sand or vermiculite). Do not use combustible materials like paper towels for concentrated spills, as they can exacerbate flammability risks [3].

  • Cleanup Protocol: Sweep up the absorbed mixture using non-sparking tools to prevent ignition. Place the contaminated absorbent into a clearly labeled, sealable hazardous waste container.

  • Disposal Strategy: 3-Methyl-1-(2-methylphenyl)cyclohexan-1-ol must be disposed of via high-temperature incineration. Thermal decomposition of this compound releases highly irritating and toxic gases, including carbon monoxide (CO) and carbon dioxide (CO2). It must never be flushed down the sink or placed in standard biological waste streams [3].

References

  • 1-PHENYLCYCLOHEXANOL - Safety Data Sheet | ChemicalBook | 1

  • 1-Phenylcyclohexanol SDS, 1589-60-2 Safety Data Sheets | Echemi | 2

  • SAFETY DATA SHEET - 1-Phenylcyclohexanol | Fisher Scientific | 3

  • Protective Clothing and Ensembles | The National Institute for Occupational Safety and Health (NIOSH) |

  • Chemical Hazards and SDSs | Occupational Safety and Health Administration (OSHA) | 4

Sources

© Copyright 2026 BenchChem. All Rights Reserved.